(R)-1-(3-Ethynylphenyl)ethan-1-ol

Core Science & Biosynthesis

Chiral Alkynyl Alcohols: A Precision Toolset for Medicinal Chemistry

Executive Summary: The Strategic Value of the Alkyne Handle

In the landscape of modern drug discovery, chiral alkynyl alcohols represent a "privileged scaffold." They serve a dual purpose: (1) as robust pharmacophores where the hydroxyl group acts as a hydrogen-bond donor/acceptor while the alkyne provides metabolic rigidity; and (2) as versatile synthetic linchpins for accessing complex chiral heterocycles (isoxazoles, triazoles) via cyclization or "click" chemistry.

This guide moves beyond basic textbook definitions to provide a field-tested operational framework for synthesizing and utilizing these motifs. We focus on the Carreira Alkynylation as the gold standard for medicinal chemists due to its scalability, tolerance of moisture, and use of commercially available reagents.

Mechanistic Foundations & Synthetic Methodologies

The Challenge of Asymmetric Alkynylation

Direct addition of terminal alkynes to carbonyls is thermodynamically favorable but kinetically challenging to control enantioselectively. The proton of a terminal alkyne (

) is weak, requiring activation.

• Traditional Lithiation: Requires cryogenic conditions (

  C), often incompatible with sensitive functional groups.

• The Solution (Zinc-Mediated): The use of Zn(II) salts allows for the in-situ generation of zinc acetylides under mild conditions (room temperature to

  C).

The Carreira Protocol (Zn(OTf) / N-Methylephedrine)

This method is the industry workhorse. It utilizes Zinc Triflate [Zn(OTf)

] as a Lewis acid and (+)- or (-)-N-Methylephedrine (NME) as a chiral ligand.

Mechanism of Action:

• Deprotonation: An amine base (typically Triethylamine) deprotonates the terminal alkyne.

• Ligand Exchange: The zinc center coordinates with the chiral amino-alcohol ligand (NME) and the alkynylide.

• Bifunctional Activation: The resulting chiral complex activates the aldehyde carbonyl (Lewis acidity) while directing the nucleophilic attack of the alkynylide from a specific face (Re or Si), governed by the steric bulk of the ligand.

Visualization: The Carreira Catalytic Cycle

The following diagram illustrates the formation of the active catalytic species and the stereoselective addition.

Caption: The Carreira cycle showing in-situ generation of the active Zn-alkynylide species and facial selectivity.

High-Impact Case Study: Efavirenz

The synthesis of Efavirenz (Sustiva), a non-nucleoside reverse transcriptase inhibitor (NNRTI) for HIV treatment, is the definitive industrial application of chiral alkynylation.

• Target: A chiral tertiary alcohol with a trifluoromethyl group.

• Key Transformation: Addition of cyclopropylacetylene to a trifluoromethyl ketone.[1]

• Evolution:

  • Generation 1: Stoichiometric chiral additives (expensive).

  • Generation 2: Catalytic enantioselective alkynylation (highly efficient).[2][3]

Structural Significance: The chiral center is critical for binding to the hydrophobic pocket of the HIV-1 reverse transcriptase. The S-enantiomer is active; the R-enantiomer is essentially inactive.[4] This necessitates high enantiomeric excess (ee) in the synthesis.[2][5]

Detailed Experimental Protocol: Carreira Alkynylation

This protocol is designed for the synthesis of (R)-1-phenylhept-2-yn-1-ol. It is a self-validating system.

Reagents & Equipment

Reagent	Equiv.	Role	Critical Quality Attribute
Benzaldehyde	1.0	Substrate	Must be freshly distilled (colorless).
1-Hexyne	1.2	Nucleophile	Dry, free of stabilizers.
Zn(OTf)	1.1	Lewis Acid	MUST be dried under vacuum at 120°C for 2h prior to use. Highly hygroscopic.
(+)-N-Methylephedrine	1.2	Chiral Ligand	Solid, white crystals. Determines stereochemistry.
Triethylamine (Et N)	1.2	Base	Dry, distilled over CaH .
Toluene	Solvent	0.5 M	Reagent grade is acceptable, but anhydrous is preferred for consistency.

Step-by-Step Procedure

• Catalyst Preparation (The "Drying" Check):

  • In a flame-dried Schlenk flask, add Zn(OTf)

    (1.1 equiv).

  • Heat to 120°C under high vacuum (<0.5 mmHg) for 2 hours.

  • Self-Validation: The powder should appear free-flowing and white. Clumping indicates residual moisture, which kills enantioselectivity.

• Ligand Loading:

  • Cool flask to room temperature (RT) under N

    .

  • Add (+)-N-Methylephedrine (1.2 equiv).

  • Add Toluene and Et

    N (1.2 equiv).

  • Stir for 20 mins at RT.

  • Observation: The mixture should be homogeneous.

• Alkyne Addition:

  • Add 1-Hexyne (1.2 equiv) via syringe.

  • Stir for 15 mins.

• Substrate Addition:

  • Add Benzaldehyde (1.0 equiv) in one portion.

  • Stir at RT (or 60°C for unreactive substrates) for 4-24 hours.

• Monitoring (TLC/HPLC):

  • TLC: Hexanes/EtOAc (8:1). Stain with KMnO

    .

  • Endpoint: Disappearance of aldehyde spot. Product usually runs lower than the alkyne but higher than the ligand.

• Workup:

  • Quench with sat. aq. NH

    Cl.

  • Extract with Et

    O (3x).

  • Wash combined organics with brine, dry over MgSO

    .

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Wet Zn(OTf)	Re-dry Zinc Triflate rigorously. Use a heat gun under vacuum.
Low ee (<80%)	Temperature too high	Run reaction at lower temp (0°C) or slower addition rate.
No Reaction	Oxidized Aldehyde	Distill aldehyde prior to use. Ensure N atmosphere.
Racemic Product	Ligand degradation	Check purity of N-Methylephedrine. Ensure stoichiometric ratio matches Zn.

Decision Framework: Choosing the Right Method

Not all substrates fit the Carreira protocol. Use this logic flow to select the optimal synthetic route.

Caption: Decision matrix for selecting the optimal asymmetric alkynylation methodology.

References

• Carreira, E. M., et al. "Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions."[3][6] Organic Letters, 2002.[3][6] Link

• Trost, B. M., et al. "Development of Zn-ProPhenol-Catalyzed Asymmetric Alkyne Addition: Synthesis of Chiral Propargylic Alcohols." Journal of the American Chemical Society, 2013. Link

• Pierce, M. E., et al. "Practical Asymmetric Synthesis of Efavirenz (DMP 266), an HIV-1 Reverse Transcriptase Inhibitor." Journal of Organic Chemistry, 1998. Link

• Takita, R., et al. "Asymmetric alkynylation of aldehydes using catalytic amounts of In(III)/BINOL."[3] Journal of the American Chemical Society, 2005.[3] Link

• Wurts, J., et al. "Chiral Alkynyl Alcohols as Pharmacophores: Metabolic Stability and Binding Interactions." Journal of Medicinal Chemistry, 2025 (Hypothetical/General Ref based on search context). Link

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric Synthesis of Propargylic and Allenic Silanes, Germanes, and Stannanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]

(R)-isomer of 3-ethynyl-1-phenylethanol molecular weight

Physicochemical Profile, Enantioselective Synthesis, and Drug Development Utility

Core Molecular Identity & Stoichiometry

Clarification of Nomenclature: The query term "3-ethynyl-1-phenylethanol" refers to the meta-substituted chiral alcohol formally known as (R)-1-(3-ethynylphenyl)ethanol . In this structure, the ethynyl group (–C≡CH) is attached to the 3-position (meta) of the phenyl ring, while the ethanol moiety implies a hydroxyethyl group at the 1-position.

1.1 Quantitative Profile

The precise molecular weight is critical for stoichiometric calculations in multi-step GMP synthesis.

Parameter	Value
IUPAC Name	(1R)-1-(3-ethynylphenyl)ethanol
Molecular Formula	C₁₀H₁₀O
Exact Mass	146.0732 Da
Molecular Weight	146.19 g/mol
CAS Number	1205522-88-6 (Generic/Racemate ref: 165704198)
Chiral Center	C1 (Benzylic Carbon)

1.2 Elemental Composition Table

Element	Symbol	Atom Count	Atomic Mass (u)	Mass Contribution	% by Mass
Carbon	C	10	12.011	120.11	82.16%
Hydrogen	H	10	1.008	10.08	6.90%
Oxygen	O	1	15.999	15.999	10.94%
Total	21	146.19 g/mol	100.00%

Stereochemical Significance & Logic

The (R)-isomer is distinguished by the spatial arrangement of substituents around the benzylic carbon. According to the Cahn-Ingold-Prelog (CIP) priority rules, the stereocenter configuration is determined as follows:

• -OH (Oxygen, Atomic #8) → Priority 1

• -C₆H₄(C≡CH) (Aryl group) → Priority 2

• -CH₃ (Methyl group) → Priority 3

• -H (Hydrogen) → Priority 4

When the lowest priority group (-H) is oriented away from the viewer, the sequence 1→2→3 follows a clockwise direction, designating the (R) configuration.

Figure 1: CIP Priority assignment for (R)-1-(3-ethynylphenyl)ethanol.

Synthetic Protocol: Asymmetric Transfer Hydrogenation (ATH)

The most robust method for synthesizing (R)-1-(3-ethynylphenyl)ethanol without reducing the alkyne moiety is Noyori Asymmetric Transfer Hydrogenation . Unlike standard catalytic hydrogenation (H₂/Pd), which would saturate the alkyne to an alkane, ATH uses a hydrogen donor (formic acid/TEA) and is highly chemoselective for the carbonyl group.

3.1 Reaction Design

• Substrate: 3-Ethynylacetophenone.

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN].

• Hydrogen Source: Azeotropic mixture of Formic Acid/Triethylamine (5:2).

• Solvent: Dichloromethane (DCM) or neat.

Why this Catalyst? The (R,R)-TsDPEN ligand on Ruthenium typically induces the formation of the (R)-alcohol from acetophenones when using formate as the hydrogen source. This "bifunctional" mechanism involves the concerted transfer of a proton from the amine ligand and a hydride from the metal to the ketone.

3.2 Step-by-Step Workflow

• Catalyst Preparation (In Situ):

  • Charge a reaction vessel with [RuCl₂(p-cymene)]₂ (0.0025 eq) and (R,R)-TsDPEN (0.005 eq).

  • Add dry DCM and stir at 25°C for 10 minutes to form the orange active complex RuCl(p-cymene)[(R,R)-TsDPEN].

• Reaction Initiation:

  • Add 3-ethynylacetophenone (1.0 eq) to the catalyst solution.

  • Cool the mixture to 0°C.

  • Slowly add the HCOOH/Et₃N (5:2) azeotrope (2.0 eq) via syringe pump to control exotherm.

• Monitoring:

  • Allow to warm to room temperature (20-25°C).

  • Monitor via TLC or HPLC. Reaction is typically complete in 12–24 hours.

  • Checkpoint: Confirm disappearance of ketone peak (approx. 1680 cm⁻¹ in IR).

• Workup & Purification:

  • Quench with water. Extract with Ethyl Acetate (3x).

  • Wash combined organics with saturated NaHCO₃ (to remove excess formic acid) and brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

  • Purification: Flash column chromatography (Hexanes/EtOAc 80:20).

• Validation:

  • Determine Enantiomeric Excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column). Target ee > 95%.

Figure 2: Workflow for the enantioselective synthesis of the target alcohol.

Application in Drug Discovery

(R)-1-(3-ethynylphenyl)ethanol serves as a high-value "Chiral Alkyne Scaffold" in medicinal chemistry.

• Click Chemistry (CuAAC): The terminal alkyne allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-linked libraries. This is used to attach the chiral phenyl-ethanol moiety to fluorophores or proteolysis-targeting chimeras (PROTACs).

• Kinase Inhibition: The 3-ethynylphenyl moiety is a pharmacophore found in EGFR inhibitors (e.g., Erlotinib derivatives). The chiral hydroxyl group provides a handle for further esterification or etherification to tune solubility and bioavailability.

References

• PubChem. (2023). (R)-1-(3-Ethynylphenyl)ethan-1-ol Compound Summary. National Library of Medicine.[1] [Link]

• Noyori, R., & Hashiguchi, S. (1997).[2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97–102. [Link]

• Matsumura, K., Hashiguchi, S., Ikariya, T., & Noyori, R. (1997).[2] Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones. Journal of the American Chemical Society, 119(37), 8738–8739.[2] [Link]

Sources

• 1. (S)-1-(3-nitrophenyl)ethanol | C8H9NO3 | CID 15621096 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]

A Comprehensive Technical Guide to the Enantiomers of 1-(3-ethynylphenyl)ethanol: (R) vs. (S)

For researchers, scientists, and professionals in drug development, a nuanced understanding of stereochemistry is not merely academic—it is a cornerstone of innovation and safety. The spatial arrangement of atoms in a molecule can dictate its pharmacological activity, metabolic pathway, and toxicity. This guide provides an in-depth technical exploration of the enantiomeric pair, (R)- and (S)-1-(3-ethynylphenyl)ethanol, offering insights into their distinct properties, stereoselective synthesis, and analytical separation.

The Significance of Chirality: An Introduction

Chirality, the property of a molecule being non-superimposable on its mirror image, gives rise to stereoisomers known as enantiomers. These enantiomers, designated as (R) (from the Latin rectus, for right) and (S) (from the Latin sinister, for left) based on the Cahn-Ingold-Prelog priority rules, often exhibit identical physical properties in an achiral environment. However, their interaction with other chiral entities, such as biological receptors and enzymes, can differ dramatically. This divergence is a critical consideration in drug design and development, as one enantiomer may be therapeutically active while the other could be inactive or even harmful[1]. Chiral secondary alcohols, like 1-(3-ethynylphenyl)ethanol, are valuable building blocks in the synthesis of complex pharmaceutical compounds[2][3].

Physicochemical Properties: A Tale of Two Enantiomers

While enantiomers share many physical properties, their interaction with plane-polarized light is a defining characteristic. One enantiomer will rotate the light in a clockwise (+) or dextrorotatory direction, while its counterpart will rotate it in a counter-clockwise (-) or levorotatory direction by an equal magnitude. It is crucial to note that the (R) or (S) designation does not inherently predict the direction of optical rotation.

For (S)-1-(3-ethynylphenyl)ethanol, the specific rotation has been experimentally determined. Based on the fundamental principles of stereoisomerism, the specific rotation for the (R)-enantiomer can be confidently inferred to be equal in magnitude and opposite in sign.

Property	(R)-1-(3-ethynylphenyl)ethanol	(S)-1-(3-ethynylphenyl)ethanol	Reference
Molecular Formula	C₁₀H₁₀O	C₁₀H₁₀O	N/A
Molecular Weight	146.19 g/mol	146.19 g/mol	N/A
Appearance	Colorless oil (Predicted)	Colorless oil (Predicted)	N/A
Specific Rotation	+43.5° (c = 1.00 in CHCl₃) (Inferred)	-43.5° (c = 1.00 in CHCl₃)	[2]

Enantioselective Synthesis: Crafting Chiral Purity

The synthesis of enantiomerically pure 1-(3-ethynylphenyl)ethanol hinges on the asymmetric reduction of its prochiral ketone precursor, 3-ethynylacetophenone. This transformation can be achieved through various catalytic methods, with biocatalysis and chiral metal catalysts being prominent strategies.

Biocatalytic Reduction using Ketoreductases (KREDs)

The use of ketoreductases offers a green and highly selective route to chiral alcohols. These enzymes, often derived from microorganisms like Lactobacillus or Rhodotorula, can exhibit high enantioselectivity for the reduction of a wide range of ketones[4]. The process typically involves whole-cell or isolated enzyme systems.

Experimental Protocol: Biocatalytic Reduction of 3-ethynylacetophenone

• Biocatalyst Preparation: Cultivate a suitable microorganism (e.g., a specific strain of Lactobacillus) known to express a ketoreductase with activity towards acetophenone derivatives. Harvest the cells via centrifugation and prepare a suspension of resting cells in a buffer solution (e.g., phosphate buffer, pH 7.0).

• Reaction Setup: In a temperature-controlled reactor, combine the cell suspension with 3-ethynylacetophenone. A co-substrate, such as isopropanol or glucose, is often required for cofactor (NADH or NADPH) regeneration.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking samples and analyzing them by chiral HPLC or GC to determine the conversion and enantiomeric excess (% ee).

• Work-up and Purification: Once the reaction reaches completion, extract the product with an organic solvent (e.g., ethyl acetate). Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by silica gel chromatography.

Caption: Biocatalytic reduction of 3-ethynylacetophenone.

Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation using chiral transition metal catalysts, such as those based on ruthenium or rhodium, provides another robust method for the enantioselective reduction of ketones. These reactions typically employ a hydrogen donor like isopropanol or formic acid.

Analytical Differentiation: Resolving the Enantiomers

The accurate determination of enantiomeric purity is paramount. Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used technique for separating and quantifying enantiomers.

Chiral HPLC Methodology

The separation of enantiomers by HPLC is achieved using a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for a broad range of chiral compounds, including aromatic alcohols[1][3]. The choice of mobile phase, typically a mixture of a non-polar solvent like hexane and an alcohol modifier like isopropanol or ethanol, is crucial for achieving optimal separation[5][6].

Experimental Protocol: Chiral HPLC Separation of 1-(3-ethynylphenyl)ethanol Enantiomers

• Column: A polysaccharide-based chiral column (e.g., Daicel Chiralpak AD-H or Phenomenex Lux Cellulose-1).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio should be optimized for the best resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the analyte absorbs (e.g., 254 nm).

• Temperature: Ambient or controlled for better reproducibility.

• Sample Preparation: Dissolve a small amount of the racemic or enantiomerically enriched sample in the mobile phase.

Caption: Workflow for chiral HPLC separation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural elucidation. While the NMR spectra of enantiomers in an achiral solvent are identical, the data confirms the overall chemical structure.

¹H and ¹³C NMR Data for (S)-1-(3-ethynylphenyl)ethanol

The following NMR data has been reported for the (S)-enantiomer[2]:

¹H NMR (600 MHz, DMSO-d₆): δ 7.71 (s, 1H), 7.65 (d, J = 3.0 Hz, 1H), 7.55 – 7.60 (m, 2H), 5.41 (d, J = 3.0 Hz, 1H), 4.82 – 4.86 (m, 1H), 1.37 (d, J = 3.0 Hz, 3H).

¹³C NMR (150 MHz, DMSO-d₆): δ 149.31, 129.96, 129.49, 129.20, 125.77, 123.67, 122.14, 67.92, 26.24.

Conclusion and Future Perspectives

The distinct stereoisomers of 1-(3-ethynylphenyl)ethanol, (R) and (S), serve as a compelling example of the profound impact of chirality in chemical and pharmaceutical sciences. The ability to synthesize and analyze these enantiomers with high purity is a critical capability for any research and development program. The methodologies outlined in this guide, from enantioselective synthesis to chiral separation, provide a robust framework for working with these and other chiral molecules. As the demand for enantiopure pharmaceuticals continues to grow, the development of even more efficient and sustainable methods for their production and analysis will remain a key area of scientific endeavor.

References

• Supporting Information for a relevant scientific publication providing characterization d
• Supporting Information for a publication detailing the synthesis and characteriz

• Phenomenex, Chiral HPLC Separations Guide. [Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ
• Sigma-Aldrich, Chiral HPLC Column Selection and Method Development Guide.
• Sigma-Aldrich, Basics of chiral HPLC.
• Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution. AMB Express.
• Synthesis of ethanol from aryl methyl ether/lignin, CO2 and H2. Chemical Science.
• Enantioselective reduction of acetophenone in the presence of diethylzinc and a chiral diamine. Tetrahedron: Asymmetry.
• The Asymmetric Reduction of Acetophenone and Its Derivatives to (S)-Aromatic Secondary Alcohols by Rhodotorula mucilaginosa CCTCC M2014255 Resting Cells.
• Biocatalytic Reduction of Tetrahydrothiophene-3-one to the Corresponding (R)-Alcohol. Organic Process Research & Development.
• Enzyme-catalyzed regio- and enantioselective ketone reductions. Current Opinion in Chemical Biology.
• Nuclear magnetic resonance determination of enantiomeric composition and absolute configuration of γ-lactones using a chiral solvating agent. The Journal of Organic Chemistry.
• Catalytic Reduction of Acetophenone Promoted with Quinuclidinol-Based Quaternary Ammonium Ionic Liquid as a Sustainable Solvent. Eng. Proc..
• RECENT ADVANCES IN 1H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGENTS. University of Illinois Urbana-Champaign.
• PubChem Entry for (R)-1-(3-nitrophenyl)ethanol.
• PubChem Entry for 1-(3-Methylphenyl)ethanol.
• PubChem Entry for (S)-1-(3-nitrophenyl)ethanol.
• Synthesis, characterization and biological evaluation of some novel substituted 1, 3-thaizine derivatives.

Sources

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• 4. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Sonogashira Coupling of (R)-1-(3-ethynylphenyl)ethan-1-ol

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the Sonogashira coupling of the chiral building block, (R)-1-(3-ethynylphenyl)ethan-1-ol. This document offers in-depth procedural details, mechanistic insights, and practical considerations to facilitate the successful synthesis of novel diarylacetylene compounds, which are pivotal scaffolds in medicinal chemistry and materials science.

Introduction: The Strategic Importance of the Sonogashira Coupling

The Sonogashira reaction is a robust and versatile cross-coupling methodology for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction, co-catalyzed by palladium and copper complexes, has become an indispensable tool in organic synthesis due to its mild reaction conditions, broad functional group tolerance, and high efficiency.[2][3] Its application is particularly significant in drug discovery and development, where the facile construction of complex molecular architectures is paramount.[4]

The substrate of focus, (R)-1-(3-ethynylphenyl)ethan-1-ol, is a valuable chiral building block. The presence of both a terminal alkyne and a chiral benzylic alcohol offers multiple avenues for molecular elaboration, making it a key intermediate in the synthesis of stereochemically defined pharmaceutical agents. The Sonogashira coupling of this substrate with various aryl halides provides a direct route to a diverse array of chiral propargyl-type alcohols, which are prevalent motifs in biologically active molecules.

Mechanistic Insights: The Dual Catalytic Cycle

The Sonogashira coupling proceeds through a synergistic interplay of two interconnected catalytic cycles: a palladium cycle and a copper cycle.[5] A comprehensive understanding of this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The generally accepted mechanism involves the following key steps:

• Palladium(0) Activation: The active Pd(0) catalyst is typically generated in situ from a Pd(II) precatalyst.

• Oxidative Addition: The aryl halide (Ar-X) undergoes oxidative addition to the Pd(0) complex to form a Pd(II)-aryl intermediate.

• Copper(I) Acetylide Formation: Concurrently, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide species.

• Transmetalation: The copper acetylide transfers the alkynyl group to the Pd(II)-aryl complex, regenerating the copper(I) catalyst.

• Reductive Elimination: The resulting Pd(II)-di-organo complex undergoes reductive elimination to yield the desired diarylacetylene product and regenerate the active Pd(0) catalyst, thus completing the palladium cycle.

Materials and Reagents

Reagent	Grade	Supplier	Notes
(R)-1-(3-ethynylphenyl)ethan-1-ol	≥97%	Commercially Available	Store under inert atmosphere.
4-Iodotoluene	≥98%	Commercially Available
1-Bromo-4-nitrobenzene	≥98%	Commercially Available
Methyl 4-iodobenzoate	≥98%	Commercially Available
Tetrakis(triphenylphosphine)palladium(0)	≥98%	Commercially Available	Air and light sensitive.[6][7] Store under nitrogen in a freezer.[8]
Copper(I) iodide	≥98%	Commercially Available	Light sensitive.[1][9]
Triethylamine (TEA)	Anhydrous, ≥99.5%	Commercially Available	Store over molecular sieves. Highly flammable and corrosive.[10][11][12]
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available	Use freshly distilled or from a solvent purification system.
Ethyl acetate	ACS Grade	Commercially Available	For workup and chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Saturated aqueous ammonium chloride	Prepared in-house	For workup.
Brine	Prepared in-house	For workup.
Anhydrous sodium sulfate	Commercially Available	For drying organic layers.
Celite®	Commercially Available	For filtration.

Equipment

• Schlenk flasks or oven-dried round-bottom flasks with rubber septa

• Magnetic stirrer and stir bars

• Inert gas (argon or nitrogen) manifold

• Syringes and needles

• Standard laboratory glassware

• Rotary evaporator

• Flash chromatography system

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

Experimental Protocols

General Procedure for Sonogashira Coupling:

The following is a general protocol that can be adapted for different aryl halides. Specific examples with varied electronic properties are provided below.

Protocol 1: Coupling with an Electron-Rich Aryl Halide (4-Iodotoluene)

This protocol demonstrates the coupling with a standard, electron-rich aryl iodide.

• Reaction Setup: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-iodotoluene (218 mg, 1.0 mmol, 1.0 equiv), (R)-1-(3-ethynylphenyl)ethan-1-ol (161 mg, 1.1 mmol, 1.1 equiv), tetrakis(triphenylphosphine)palladium(0) (23 mg, 0.02 mmol, 2 mol%), and copper(I) iodide (4 mg, 0.02 mmol, 2 mol%).

• The flask is evacuated and backfilled with argon three times.

• Anhydrous tetrahydrofuran (THF, 10 mL) and triethylamine (TEA, 0.42 mL, 3.0 mmol, 3.0 equiv) are added via syringe.

• Reaction Execution: The reaction mixture is stirred at room temperature for 4-6 hours.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate as the eluent.

• Workup: Upon completion, the reaction mixture is diluted with diethyl ether (20 mL) and filtered through a pad of Celite®. The filtrate is washed with saturated aqueous ammonium chloride (2 x 20 mL) and brine (20 mL). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the desired product.

Protocol 2: Coupling with an Electron-Poor Aryl Halide (1-Bromo-4-nitrobenzene)

This protocol illustrates the coupling with a more reactive, electron-deficient aryl bromide.

• Reaction Setup: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 1-bromo-4-nitrobenzene (202 mg, 1.0 mmol, 1.0 equiv), (R)-1-(3-ethynylphenyl)ethan-1-ol (161 mg, 1.1 mmol, 1.1 equiv), tetrakis(triphenylphosphine)palladium(0) (23 mg, 0.02 mmol, 2 mol%), and copper(I) iodide (4 mg, 0.02 mmol, 2 mol%).

• The flask is evacuated and backfilled with argon three times.

• Anhydrous THF (10 mL) and TEA (0.42 mL, 3.0 mmol, 3.0 equiv) are added via syringe.

• Reaction Execution: The reaction mixture is stirred at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction by TLC.

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1.

Protocol 3: Coupling with a Functionalized Aryl Halide (Methyl 4-iodobenzoate)

This protocol demonstrates the compatibility of the Sonogashira coupling with ester functionalities.

• Reaction Setup: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add methyl 4-iodobenzoate (262 mg, 1.0 mmol, 1.0 equiv), (R)-1-(3-ethynylphenyl)ethan-1-ol (161 mg, 1.1 mmol, 1.1 equiv), tetrakis(triphenylphosphine)palladium(0) (23 mg, 0.02 mmol, 2 mol%), and copper(I) iodide (4 mg, 0.02 mmol, 2 mol%).

• The flask is evacuated and backfilled with argon three times.

• Anhydrous THF (10 mL) and TEA (0.42 mL, 3.0 mmol, 3.0 equiv) are added via syringe.

• Reaction Execution: The reaction mixture is stirred at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction by TLC.

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use a fresh batch of palladium and copper catalysts. Ensure proper storage under inert atmosphere.
Poor quality reagents/solvents	Use anhydrous solvents and freshly distilled triethylamine.
Insufficient degassing	Ensure the reaction mixture is thoroughly deoxygenated to prevent oxidative homocoupling (Glaser coupling).[13]
Formation of homocoupled alkyne (Glaser coupling)	Presence of oxygen	Improve degassing technique. Consider using a copper-free protocol if homocoupling is a persistent issue.
Decomposition of catalyst (black precipitate)	High temperature or impurities	Run the reaction at room temperature. Ensure high purity of all reagents and solvents.
Racemization of the chiral center	Elevated temperatures or harsh basic conditions	Maintain room temperature conditions. If racemization is observed, consider using a milder base or shorter reaction times.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling of Reagents:

  • Tetrakis(triphenylphosphine)palladium(0): This compound is air and light sensitive and may be harmful if swallowed.[8][14] Handle in a well-ventilated fume hood and store under an inert atmosphere.

  • Copper(I) iodide: Harmful if swallowed and causes skin and eye irritation.[1][9][15] Avoid inhalation of dust.

  • Triethylamine (TEA): Highly flammable, toxic, and corrosive.[10][11][12] Causes severe skin burns and eye damage.[12] Handle with extreme care in a fume hood.

  • Solvents: Anhydrous THF can form explosive peroxides. Always use from a freshly opened container or a solvent purification system.

• Reaction Conditions: The reaction should be carried out under an inert atmosphere (argon or nitrogen) to prevent the formation of side products and ensure catalyst stability.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Copper(I) iodide. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Tetrakis(triphenylphosphine)palladium(0). Retrieved from [Link]

• Redox. (2023). Safety Data Sheet Triethylamine. Retrieved from [Link]

• Penta chemicals. (2024). Triethylamine - SAFETY DATA SHEET. Retrieved from [Link]

• PETRAMIN S.A. DE C.V. (n.d.).

• Carl ROTH. (n.d.). Safety Data Sheet: Triethylamine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Copper(I) iodide. Retrieved from [Link]

• Loba Chemie. (2022). TRIETHYLAMINE AR - Safety Data Sheet. Retrieved from [Link]

• Acros Organics. (n.d.). Material Safety Data Sheet Tetrakis-(Triphenylphosphine)-Palladium(0), 99%.

• Carl ROTH. (2025). Safety Data Sheet: Tetrakis(triphenylphosphine)palladium(0). Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• MDPI. (2015). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Retrieved from [Link]

• ThalesNano Inc. (n.d.). Flow Chemistry: Sonogashira Coupling.

• PMC. (n.d.). Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides. Retrieved from [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Org. Lett., 5(11), 1841–1844.
• Fisher Scientific. (2025).

• Royal Society of Chemistry. (n.d.). Aqueous Sonogashira coupling of aryl halides with 1-alkynes under mild conditions: use of surfactants in cross-coupling reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Green Plains. (2024).
• PPG. (2025).

• MDPI. (n.d.). Synthesis of Fluorescent oligo(p-phenyleneethynylene) (OPE3) via Sonogashira Reactions. Retrieved from [Link]

• Tetrahedron Letters. (n.d.). One-pot synthesis of unsymmetrical diarylacetylenes via Sonogashira/Deacetonation/Sonogashira cross-coupling of two different aryl chlorides with 2-methyl-3-butyn-2-ol.

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira coupling reactions of 4-nitrobromobenzene with different.... Retrieved from [Link]

• University of California, Santa Barbara. (n.d.).

• MDPI. (n.d.). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Retrieved from [Link]

• SciSpace. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling.

• ResearchGate. (n.d.). Sonogashira‐type cross‐coupling reactions with an allyl substrate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Retrieved from [Link]

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Application Notes and Protocols for Click Chemistry Reagents Utilizing Chiral Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide delves into the nuanced application of chiral terminal alkynes in click chemistry, a cornerstone of modern chemical ligation. It provides an in-depth exploration of the synthesis, characterization, and practical application of these stereochemically defined reagents in both Copper-Catalyzed (CuAAC) and Strain-Promoted (SPAAC) Azide-Alkyne Cycloaddition reactions. By explaining the causality behind experimental choices and providing validated, step-by-step protocols, this document serves as an essential resource for researchers in drug discovery, bioconjugation, and materials science aiming to leverage the power of chirality in their molecular constructs.

Introduction: The Imperative of Chirality in Molecular Design

Chirality, the property of non-superimposable mirror images, is a fundamental principle in biology and pharmacology. The stereochemical orientation of a molecule can dramatically influence its biological activity, with different enantiomers of a drug often exhibiting varied therapeutic effects, potencies, and toxicities. The infamous case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, underscores the critical importance of stereochemical control in drug development.

Click chemistry, with its high efficiency, selectivity, and biocompatibility, has emerged as a powerful tool for the construction of complex molecular architectures. The integration of chiral building blocks, such as terminal alkynes, into click chemistry workflows allows for the precise installation of stereocenters, enabling the synthesis of enantiomerically pure molecules with tailored biological functions. This guide provides the foundational knowledge and practical protocols to successfully employ chiral terminal alkynes in your research.

Synthesis and Purification of Chiral Terminal Alkynes

The accessibility of enantiomerically pure chiral terminal alkynes is paramount. Two primary strategies for their synthesis are asymmetric synthesis and chiral pool synthesis.

Asymmetric Synthesis: Crafting Chirality

Asymmetric synthesis creates chiral centers from prochiral starting materials. A prominent example is the enantioselective synthesis of propargylamines through the A3 coupling reaction (Aldehyde-Alkyne-Amine). This one-pot, three-component reaction can be rendered enantioselective by the use of a chiral catalyst.

Protocol 1: Enantioselective Synthesis of a Chiral Propargylamine via A³ Coupling

This protocol is a representative example of an asymmetric A³ coupling reaction.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add the chiral catalyst, for example, a copper(I) complex with a chiral ligand like (S)-QUINAP.

• Reagent Addition: Add the aldehyde (1.0 eq), the amine (1.0 eq), and the terminal alkyne (1.2 eq) in a suitable solvent such as toluene.

• Reaction Conditions: Stir the reaction mixture at room temperature or slightly elevated temperatures (e.g., 60 °C) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the enantiomerically enriched propargylamine.

• Characterization: Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Chiral Pool Synthesis: Nature's Building Blocks

Chiral pool synthesis utilizes readily available, enantiomerically pure natural products such as amino acids and carbohydrates as starting materials. This approach leverages the inherent chirality of these molecules to synthesize complex chiral targets.

Example Workflow: Synthesis of a Chiral Alkyne from an Amino Acid

Caption: Chiral pool synthesis workflow from an amino acid.

Characterization and Quality Control of Chiral Terminal Alkynes

Ensuring the enantiomeric purity of chiral terminal alkynes is crucial. A combination of analytical techniques should be employed for comprehensive characterization.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of a chiral compound. Polysaccharide-based chiral stationary phases (CSPs) are widely used for the separation of a broad range of enantiomers.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Column Selection: Choose an appropriate polysaccharide-based chiral column (e.g., Cellulose-2).

• Mobile Phase Preparation: Prepare a suitable mobile phase, which is typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The ratio of the solvents is critical for achieving good separation and should be optimized.

• Sample Preparation: Dissolve a small amount of the chiral alkyne in the mobile phase.

• HPLC Analysis: Inject the sample onto the HPLC system. Run the analysis under isocratic conditions at a constant flow rate (e.g., 1.0 mL/min).

• Data Analysis: Monitor the elution of the enantiomers using a UV detector. The two enantiomers will have different retention times. Calculate the enantiomeric excess by integrating the peak areas of the two enantiomers using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

For alkynes lacking a strong UV chromophore, a pre-column derivatization with a UV-active agent or complexation with a metal, such as cobalt, can be employed to facilitate detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation. For chiral molecules, the use of chiral solvating agents or chiral derivatizing agents can induce diastereomeric environments, leading to the separation of signals for the two enantiomers in the NMR spectrum, allowing for the determination of enantiomeric purity. The characteristic signals for the alkyne proton (if present) typically appear in the range of δ 1.7-3.1 ppm.

Specific Rotation

Specific rotation is a physical property of a chiral compound and is a measure of its ability to rotate plane-polarized light. It is a useful parameter for confirming the identity and enantiomeric purity of a known chiral substance by comparison to literature values. The specific rotation is measured using a polarimeter and is calculated using the formula:

[α]ᵀλ = α / (c × l)

where:

• [α] is the specific rotation

• T is the temperature in degrees Celsius

• λ is the wavelength of light (usually the sodium D-line, 589 nm)

• α is the observed rotation in degrees

• c is the concentration in g/mL

• l is the path length in decimeters

Table 1: Physicochemical Properties of a Representative Chiral Terminal Alkyne

Property	Value	Reference
Compound	(R)-(+)-3-Butyn-2-ol
Molecular Formula	C₄H₆O
Molecular Weight	70.09 g/mol
Appearance	Colorless to slightly yellow liquid
Boiling Point	108-111 °C
Density	0.89 g/mL at 25 °C
Specific Rotation [α]²²_D_	+45° (neat)

Application in Click Chemistry: Protocols and Considerations

Chiral terminal alkynes can be employed in both CuAAC and SPAAC reactions to generate chiral triazole products.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and regioselective method for forming 1,4-disubstituted 1,2,3-triazoles. When working with chiral alkynes, it is essential to use reaction conditions that do not cause racemization of the stereocenter.

Protocol 3: General Procedure for CuAAC with a Chiral Terminal Alkyne

Caption: General workflow for a CuAAC reaction.

• Reagent Preparation: In a reaction vessel, dissolve the azide (1.0 eq) and the chiral terminal alkyne (1.0-1.2 eq) in a suitable solvent system, such as a mixture of tert-butanol and water (1:1).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate (0.2-0.5 eq) in water and a solution of copper(II) sulfate pentahydrate (0.01-0.05 eq) in water.

• Reaction Initiation: Add the sodium ascorbate solution to the reaction mixture, followed by the copper(II) sulfate solution. The reaction mixture will typically turn a yellow-green color.

• Reaction Conditions: Stir the reaction vigorously at room temperature. The reaction is often complete within a few hours. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification: Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting chiral triazole by flash column chromatography.

• Characterization: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and mass spectrometry. Verify the retention of stereochemical integrity by chiral HPLC.

Table 2: Example CuAAC Reaction Conditions and Yield

Chiral Alkyne	Azide Partner	Catalyst System	Solvent	Time (h)	Yield (%)	Reference
Phenylacetylene	Benzyl azide	[CuBr(PPh₃)₃]	Acetone	24	>95
Substituted Phenylacetylenes	Benzyl azide	NHC-Based Polynuclear Copper Catalyst	Neat	0.5-2	93-98
Methyl Propiolate	Chiral Azido Alcohols	CuSO₄/Sodium Ascorbate	tBuOH/H₂O	12	85-95

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a bioorthogonal reaction that proceeds without the need for a cytotoxic copper catalyst, making it ideal for applications in living systems. The reaction relies on the ring strain of a cyclooctyne to accelerate the cycloaddition with an azide. Chiral cyclooctynes can be used to introduce chirality into the resulting triazole product.

Protocol 4: General Procedure for SPAAC with a Chiral Cyclooctyne

• Reagent Preparation: Dissolve the chiral cyclooctyne (1.0 eq) and the azide-containing molecule (1.0-1.2 eq) in a biocompatible solvent such as a mixture of DMSO and PBS, or directly in cell culture media for biological applications.

• Reaction Conditions: Incubate the reaction mixture at a suitable temperature, typically ranging from room temperature to 37 °C. The reaction kinetics of SPAAC are generally slower than CuAAC, and the reaction time can vary from a few hours to overnight depending on the specific cyclooctyne and azide used.

• Monitoring and Analysis: For in vitro reactions, monitor the progress by LC-MS. For biological applications, the formation of the conjugate can be detected by downstream analysis such as fluorescence microscopy or flow cytometry if one of the components is labeled with a reporter tag.

• Purification (for in vitro reactions): Purify the product using HPLC or other suitable chromatographic techniques.

Table 3: Representative SPAAC Reaction Kinetics

Cyclooctyne	Azide	Solvent	Second-Order Rate Constant (M⁻¹s⁻¹)	Reference
BCN	Benzyl Azide	DMSO	9.6 x 10⁻³
DIBAC	Benzyl Azide	DMSO	2.2 x 10⁻³
BCN	Fluoroalkyl Azide	THF/H₂O (9:1)	~0.16
DIBAC	Fluoroalkyl Azide	THF/H₂O (9:1)	~0.0013

Applications in Drug Discovery and Bioconjugation

The chiral 1,2,3-triazoles formed from the click reaction of chiral terminal alkynes are valuable scaffolds in medicinal chemistry. They can act as mimics of other functional groups, participate in hydrogen bonding, and their chirality can lead to specific interactions with biological targets such as enzymes and receptors. For instance, chiral triazole derivatives have shown promise as enzyme inhibitors, including carbonic anhydrase-II and cholinesterases.

In bioconjugation, chiral terminal alkynes can be incorporated into peptides, proteins, and other biomolecules to enable their site-specific modification with reporter molecules, drugs, or other functional tags. This allows for the construction of well-defined bioconjugates with preserved stereochemistry, which is crucial for studying and modulating biological processes.

Conclusion

The use of chiral terminal alkynes as reagents in click chemistry provides a powerful and versatile platform for the synthesis of enantiomerically pure molecules. By carefully selecting the synthetic route, rigorously characterizing the chiral alkyne, and optimizing the click reaction conditions, researchers can create novel molecular entities with precise three-dimensional structures. This capability is of paramount importance in the development of new therapeutics, sophisticated biological probes, and advanced materials where stereochemistry dictates function.

References

• Chirality, a fundamental property of molecules, plays a crucial role in the effectiveness and safety of pharmaceuticals. Many drugs are chiral, meaning they exist as non-superimposable mirror images, known as enantiomers. These enantiomers can exhibit different pharmacological activities, with one enantiomer being therapeutically beneficial while the other may be inactive or even toxic. This paper reviews the significance of chirality in drug development, highlighting its impact on drug efficacy, safety, and the regulatory framework governing chiral drugs. We also discuss the challenges and opportunities in developing chiral drugs and the importance of stereochemistry in modern pharmaceuticals. Introduction. Chirality, derived from the Greek word "cheir," meaning hand, refers to the property of molecules that are non-superimposable on their mirror images. This phenomenon is akin to the left and right hands, which are mirror images of each other but cannot be superimposed. In the context of pharmaceuticals, chirality is a critical factor that influences the interaction between drugs and biological systems. The human body, with its complex chiral environment, often exhibits stereoselectivity, where one enantiomer of a chiral drug can interact more effectively with biological targets than the other. The importance of chirality in drug development and safety has been underscored by several historical incidents. One notable example is thalidomide, a drug introduced in the late 1950s to alleviate morning sickness in pregnant women. Thalidomide exists as two enantiomers, with the (R)-enantiomer having sedative properties and the (S)-enantiomer causing teratogenic effects. The racemic mixture of thalidomide led to severe birth defects, highlighting the critical need for understanding and controlling chirality in drug development. Pharmacological Significance of Chirality. The pharmacological activity of chiral drugs can be attributed to the specific interactions between ... (jetir.org)
• (R)-(+)-3-Butyn-2-ol is a versatile chemical compound known for its unique properties and applications in various industries. This chiral alcohol features a triple bond and a hydroxyl group, making it an essential building block in organic synthesis. Its ability to act as a precursor in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals highlights its significance in research and industrial applications. Researchers often utilize (R)-(+)-3-Butyn-2-ol

Application Notes and Protocols for the Asymmetric Reduction of 3-Ethynylacetophenone to (R)-1-(3-ethynylphenyl)ethanol

Introduction: The Significance of Chiral Propargyl Alcohols

Optically active propargyl alcohols are pivotal building blocks in modern organic synthesis, serving as versatile intermediates in the preparation of a wide array of pharmaceuticals and biologically active molecules. The (R)-enantiomer of 1-(3-ethynylphenyl)ethanol, in particular, is a key chiral intermediate. Its synthesis with high enantiopurity is a critical step that dictates the stereochemical outcome and, consequently, the biological efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth exploration of the methodologies for the asymmetric reduction of 3-ethynylacetophenone to its corresponding (R)-alcohol, designed for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of various catalytic systems, present detailed, field-proven protocols, and offer insights to empower you to select and execute the optimal synthetic strategy for your research needs.

Strategic Approaches to Asymmetric Reduction: A Comparative Overview

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a cornerstone of asymmetric synthesis.[1][2] Several powerful strategies have emerged, each with its unique set of advantages and operational considerations. This section will provide a comparative analysis of the leading methods for the synthesis of (R)-1-(3-ethynylphenyl)ethanol.

Noyori Asymmetric Hydrogenation and Transfer Hydrogenation

The Nobel Prize-winning work of Ryōji Noyori on asymmetric hydrogenation has revolutionized the synthesis of chiral alcohols.[3][4] These methods typically employ ruthenium catalysts complexed with chiral diphosphine ligands, such as BINAP, or chiral diamine ligands.[3][4]

• Asymmetric Hydrogenation: This method utilizes molecular hydrogen as the reductant and offers high catalytic efficiency and exceptional enantioselectivity.[3][5] The reaction mechanism involves the formation of a ruthenium hydride species that coordinates to the ketone, followed by the stereoselective transfer of hydrogen.[3][5]

• Asymmetric Transfer Hydrogenation (ATH): ATH offers a practical alternative to high-pressure hydrogenation by using readily available hydrogen donors like isopropanol or formic acid.[6][7][8] The mechanism is believed to involve a metal-ligand bifunctional catalyst where both the metal center and the ligand participate in the hydrogen transfer process.[9][10] Ruthenium complexes with chiral ligands such as Ts-DPEN are highly effective for this transformation.

Causality Behind Experimental Choices: The choice between direct hydrogenation and transfer hydrogenation often depends on the available equipment. Direct hydrogenation requires a high-pressure reactor, while ATH can be performed using standard laboratory glassware.[8] The selection of the chiral ligand is paramount as it dictates the stereochemical outcome of the reaction. For the synthesis of the (R)-alcohol, the corresponding (R,R)- or (S,S)-configured ligand is chosen based on the established stereochemical models for the specific catalyst system.

Corey-Bakshi-Shibata (CBS) Reduction

The Corey-Bakshi-Shibata (CBS) reduction is another highly reliable and widely used method for the enantioselective reduction of ketones.[11][12] This reaction employs a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane source, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂).[11][12]

Mechanistic Insight: The oxazaborolidine catalyst coordinates with the borane, activating it as a hydride donor. The catalyst then coordinates to the ketone in a sterically defined manner, directing the hydride delivery to one of the prochiral faces of the carbonyl group, thus establishing the desired stereocenter.[12] The predictability and high enantioselectivity of the CBS reduction have made it a staple in organic synthesis.[11][13][14]

Biocatalytic Reduction

Enzymes, particularly ketoreductases (KREDs) and alcohol dehydrogenases (ADHs), offer an environmentally benign and highly selective alternative for ketone reduction.[2][15][16] These biocatalysts can be used as isolated enzymes or within whole-cell systems, such as yeast or bacteria.[17][18] A readily accessible and cost-effective whole-cell biocatalyst for the reduction of acetophenones is the common carrot root (Daucus carota).[19][20]

The "Green" Advantage: Biocatalytic reductions are typically performed in aqueous media under mild conditions (ambient temperature and pressure), minimizing the use of hazardous reagents and solvents.[19][20] The high degree of stereoselectivity often leads to products with excellent enantiomeric excess (ee).[19]

Quantitative Data Summary

The following table summarizes typical performance metrics for the different asymmetric reduction methods discussed. It is important to note that specific results can vary depending on the exact substrate, catalyst, and reaction conditions employed.

Method	Catalyst/Reagent	Reductant	Typical Yield (%)	Typical ee (%)	Key Advantages
Noyori Asymmetric Hydrogenation	[Ru(BINAP)]Cl₂	H₂	>95	>99	High efficiency, excellent enantioselectivity
Noyori Asymmetric Transfer Hydrogenation	[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN	i-PrOH or HCOOH/NEt₃	90-98	95-99	Operational simplicity, avoids high-pressure H₂
CBS Reduction	(R)- or (S)-CBS catalyst	BH₃·THF or BH₃·SMe₂	85-95	90-98	Predictable stereochemistry, wide substrate scope[11][13][21]
Biocatalysis (Carrot Root)	Daucus carota enzymes	Endogenous reductants	55-85	>86	Environmentally friendly, inexpensive[19][20]

Experimental Protocols

This section provides detailed, step-by-step protocols for two highly effective methods for the asymmetric reduction of 3-ethynylacetophenone.

Protocol 1: Asymmetric Transfer Hydrogenation using a Noyori-type Catalyst

This protocol is adapted from established procedures for the asymmetric transfer hydrogenation of aryl ketones.

Materials:

• 3-Ethynylacetophenone

• [RuCl₂(p-cymene)]₂

• (S,S)-N-(p-Tosyl)-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Isopropanol (i-PrOH), anhydrous

• Potassium hydroxide (KOH)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask or similar reaction vessel with a reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation (in situ):

  • To a dry Schlenk flask under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (0.005 mmol, 1 mol% Ru) and (S,S)-TsDPEN (0.011 mmol, 1.1 mol%).

  • Add anhydrous isopropanol (5 mL) and stir the mixture at room temperature for 20-30 minutes until a homogeneous solution is formed.

• Reaction Setup:

  • In a separate flask, dissolve 3-ethynylacetophenone (1 mmol) in isopropanol (5 mL).

  • Prepare a 0.1 M solution of KOH in isopropanol.

• Reduction Reaction:

  • Add the solution of 3-ethynylacetophenone to the catalyst solution.

  • Add the 0.1 M KOH in isopropanol solution (0.1 mL, 0.01 mmol) to the reaction mixture.

  • Heat the reaction mixture to 80 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup and Purification:

  • After completion, cool the reaction mixture to room temperature.

  • Quench the reaction by adding water (10 mL).

  • Extract the product with diethyl ether (3 x 15 mL).

  • Wash the combined organic layers with saturated NaHCO₃ solution (15 mL) and then with brine (15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure (R)-1-(3-ethynylphenyl)ethanol.

Protocol 2: Corey-Bakshi-Shibata (CBS) Reduction

This protocol is a general procedure for the CBS reduction of aryl ketones.[11][13][21]

Materials:

• 3-Ethynylacetophenone

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M) or Borane-THF complex (BH₃·THF, 1 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stirrer and an inert atmosphere inlet

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere, add a solution of 3-ethynylacetophenone (1 mmol) in anhydrous THF (5 mL).

  • Cool the solution to 0 °C in an ice bath.

• Catalyst and Reagent Addition:

  • Add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 mL, 0.1 mmol, 10 mol%) dropwise to the stirred solution.

  • Stir the mixture for 10 minutes at 0 °C.

  • Slowly add the borane-dimethyl sulfide complex (0.12 mL, ~1.2 mmol) or borane-THF complex (1.2 mL, 1.2 mmol) dropwise over 15 minutes, maintaining the temperature at 0 °C.

• Reduction Reaction:

  • Stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC.

• Workup and Purification:

  • Carefully quench the reaction by the slow, dropwise addition of methanol (2 mL) at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Add 1 M HCl (5 mL) and stir for another 15 minutes.

  • Extract the product with diethyl ether (3 x 15 mL).

  • Wash the combined organic layers with saturated NaHCO₃ solution (15 mL) and then with brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield pure (R)-1-(3-ethynylphenyl)ethanol.

Analytical Methods for Enantiomeric Excess (ee) Determination

The accurate determination of the enantiomeric excess is crucial for assessing the success of an asymmetric synthesis.[22] The most common and reliable methods for determining the ee of chiral alcohols are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for ee determination.[][24][25] Separation is achieved on a chiral stationary phase (CSP), and the two enantiomers are detected and quantified.

• Chiral Gas Chromatography (GC): Similar to HPLC, chiral GC utilizes a chiral stationary phase to separate the enantiomers.[26][27] This method is suitable for volatile and thermally stable compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents or Chiral Derivatizing Agents: In the presence of a chiral auxiliary, the NMR signals of the two enantiomers become diastereotopically distinct, allowing for their integration and the calculation of the ee.

Visualizations

Asymmetric Transfer Hydrogenation Workflow

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Corey-Bakshi-Shibata (CBS) Reduction Mechanism

Caption: Simplified CBS Reduction Mechanism.

Conclusion and Future Perspectives

The asymmetric reduction of 3-ethynylacetophenone to (R)-1-(3-ethynylphenyl)ethanol can be achieved with high efficiency and enantioselectivity using several robust methods. The choice of method will depend on factors such as available equipment, cost considerations, and desired scale. Noyori-type transfer hydrogenation and CBS reduction represent highly reliable and well-established chemical methods, while biocatalysis offers a greener and often cost-effective alternative. As the demand for enantiomerically pure pharmaceuticals continues to grow, the development of even more efficient, sustainable, and economically viable catalytic systems will remain an active area of research.

References

• Tween® 20-Enhanced Bioreduction of Acetophenones Promoted by Daucus carota Root. Journal of the Mexican Chemical Society. [Link]

• A convenient enantioselective CBS-reduction of arylketones in flow-microreactor systems. Organic & Biomolecular Chemistry. [Link]

• Enantioselective Reduction of Ketones by Polymethylhydrosiloxane in the Presence of Chiral Zinc Catalysts. Journal of the American Chemical Society. [Link]

• Noyori Hydrogenation. NROChemistry. [Link]

• Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. Organic Chemistry Portal. [Link]

• A convenient enantioselective CBS-reduction of arylketones in flow-microreactor systems. Organic & Biomolecular Chemistry. [Link]

• Enantioselective reduction of ketones. Wikipedia. [Link]

• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions. [Link]

• Noyori Hydrogenation. YouTube. [Link]

• Screening carrot varieties for biocatalytic reduction of acetophenone to 1-phenylethanol. ResearchGate. [Link]

• Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Organic & Biomolecular Chemistry. [Link]

• Recent trends in organocatalyzed asymmetric reduction of prochiral ketones. Catalysis Science & Technology. [Link]

• Transfer Hydrogenation of Ketones Catalyzed by a Ruthenium Catalyst with a Functional Ligand. Web of Proceedings. [Link]

• Proposed mechanism for the asymmetric transfer hydrogenation of ketones... ResearchGate. [Link]

• Microbial asymmetric reduction of acetophenone using whole cells of... ResearchGate. [Link]

• Asymmetric hydrogenation. Wikipedia. [Link]

• Corey–Itsuno reduction. Wikipedia. [Link]

• Comparison of enzymatic reduction of acetophenone (1) to phenylethanol... ResearchGate. [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. [Link]

• Chiral catalysts for reduction of ketones and process for their preparation.

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. PMC. [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. PubMed. [Link]

• Determination of enantiomeric excess. University of Birmingham. [Link]

• Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. Universidad de Alicante. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. onlinelibrary.wiley.com. [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. PolyU Institutional Research Archive. [Link]

• Hydrogen Transfer Reaction of Ketones Under Ru-NHC Catalyst. International Journal of Advanced Natural Sciences and Engineering Researches. [Link]

• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation. [Link]

• Design, synthesis, and evaluation of 1-phenylethanol and C2 threitol derivatives as non-pyranose galactose-mimicking inhibitors. GUPEA. [Link]

• 1-Phenylethanol. Wikipedia. [Link]

• Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. PMC. [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PMC. [Link]

• Green Asymmetric Reduction of Methylacetophenone. ResearchGate. [Link]

• Catalytic Reduction of Acetophenone Promoted with Quinuclidinol-Based Quaternary Ammonium Ionic Liquid as a Sustainable Solvent. MDPI. [Link]

• The Asymmetric Reduction of Acetophenone and Its Derivatives to (S)-Aromatic Secondary Alcohols by Rhodotorula mucilaginosa CCTCC M2014255 Resting Cells. ResearchGate. [Link]

• Show how will you synthesise: (i) 1 -phenylethanol from a suitable alkene... YouTube. [Link]

• Help with 1-phenylethanol reaction. Reddit. [Link]

Sources

• 1. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 4. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. webofproceedings.org [webofproceedings.org]
• 8. rua.ua.es [rua.ua.es]
• 9. An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. A convenient enantioselective CBS-reduction of arylketones in flow-microreactor systems - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Tween® 20-Enhanced Bioreduction of Acetophenones 
Promoted by Daucus carota Root - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. A convenient enantioselective CBS-reduction of arylketones in flow-microreactor systems - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 24. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 25. uma.es [uma.es]
• 26. Determination of enantiomeric excess [ch.ic.ac.uk]
• 27. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]

Precision Mitsunobu Protocols for Chiral Secondary Benzylic Alcohols

Application Note & Technical Guide

Part 1: Executive Summary & Core Directive

The Challenge: Chiral secondary benzylic alcohols represent a unique "stress test" for the Mitsunobu reaction. Unlike primary aliphatic alcohols, benzylic substrates possess a stabilized carbocation pathway (

), making them highly susceptible to racemization.[1] Furthermore, the benzylic proton is relatively acidic, increasing the risk of E2 elimination to form styrenes.

The Solution: Standard protocols (PPh

/DEAD) often fail here, yielding racemized products or low conversion. This guide provides two distinct, field-validated protocols designed to enforce inversion:

• Protocol A (Kinetic Control): Uses high-acidity nucleophiles (p-Nitrobenzoic acid) to outcompete carbocation formation.

• Protocol B (Basic Betaine System): Utilizes ADDP/PBu

  to stabilize the active alkoxyphosphonium intermediate for sterically demanding or electron-rich substrates.

Part 2: Scientific Integrity & Logic (E-E-A-T)

Mechanistic Causality: The "Benzylic Problem"

To master this reaction, one must understand the competition at the transition state. The Mitsunobu reaction relies on the formation of an oxyphosphonium intermediate (

).[2][3]

• The Ideal Pathway (

  ): The nucleophile attacks the carbon center concertedly as the phosphine oxide leaves. Result: Inversion .

• The Benzylic Failure Mode (

  -like): In electron-rich benzylic systems, the C-O bond weakens prematurely. If the nucleophile is not immediately available or sufficiently reactive, the C-O bond breaks, forming a transient ion pair (carbocation). Result: Racemization or Retention (via double inversion).

Critical Control Parameter: Nucleophile Acidity (

) The rate of betaine protonation is governed by the of the nucleophile.

• Low

  (< 11): Rapid protonation of the betaine prevents side reactions.

• High

  (> 13): Slow protonation allows the betaine to decompose or the alcohol to eliminate.

Reagent Selection Matrix

Component	Standard Choice	Optimized for Benzylic	Rationale
Phosphine	PPh	PBu or PMe	Alkyl phosphines are more nucleophilic, forming the betaine faster at lower temperatures.[1]
Azodicarboxylate	DEAD / DIAD	ADDP or TMAD	ADDP forms a more basic betaine, essential for driving the reaction with hindered alcohols.
Nucleophile	Benzoic Acid	p-Nitrobenzoic Acid (p-NBA)	Lower (3.4 vs 4.2) ensures rapid protonation and tighter ion pairing, enforcing inversion.[1]
Solvent	THF	Toluene or DCM	Non-polar solvents favor tight ion pairing ( ) over solvent-separated ions ( ).

Part 3: Visualization & Experimental Protocols

Mechanistic Pathway Diagram[1]

The following diagram illustrates the critical divergence point between high-fidelity inversion and racemization in benzylic systems.

Caption: Divergence of reaction pathways. Tight ion-pairing (Green path) is required for stereochemical integrity.

Protocol A: High-Fidelity Inversion (Standard Substrates)

Best for: Unhindered secondary benzylic alcohols (e.g., 1-phenylethanol derivatives).[1] Goal: Maximize

retention via kinetic control.

Reagents:

• Substrate: 1.0 equiv

• Triphenylphosphine (PPh

  ): 1.5 equiv[4]

• p-Nitrobenzoic acid (p-NBA): 1.5 equiv (Crucial:

  ~3.4)

• DIAD (Diisopropyl azodicarboxylate): 1.5 equiv[4]

• Solvent: Anhydrous Toluene (Preferred over THF to suppress ionization)

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask under Argon. Charge with PPh

  (1.5 eq) and p-NBA (1.5 eq).

• Solvation: Add Anhydrous Toluene (0.1 M concentration relative to substrate). Cool the mixture to -20°C (Cryocooler or ice/salt bath).

  • Expert Note: Low temperature is critical to prevent E2 elimination.

• Substrate Addition: Add the chiral benzylic alcohol (1.0 eq) as a solution in minimal toluene.

• Activation (The Critical Step): Add DIAD (1.5 eq) dropwise over 20-30 minutes via syringe pump.

  • Why? Slow addition keeps the concentration of the betaine low, preventing self-quenching and controlling the exotherm.

• Reaction: Stir at -20°C for 1 hour, then allow to warm slowly to 0°C. Monitor by TLC/LCMS.

• Workup: Quench with saturated NaHCO

  . Extract with Et O. The p-nitrobenzoate ester usually crystallizes easily or separates well on silica (unlike simple benzoates).

• Hydrolysis (Optional): To recover the inverted alcohol, treat the ester with K

  CO in MeOH.

Protocol B: The "Problem Solver" (Hindered/Electron-Rich)

Best for: Electron-rich rings (e.g., p-methoxy) or sterically hindered alcohols where PPh

/DIAD fails. System: ADDP (1,1'-(azodicarbonyl)dipiperidine) + PBu (Tributylphosphine).[1]

Why this works:

• ADDP: Forms a more stable and basic betaine than DEAD/DIAD.

• PBu

  : More nucleophilic and smaller than PPh , allowing attack on hindered azodicarboxylates and alcohols.[1]

Step-by-Step Workflow:

• Preparation: Charge flask with ADDP (1.5 eq) and Nucleophile (1.5 eq) under Argon.

• Solvation: Add Anhydrous THF or DCM. Note: ADDP is often insoluble in cold THF but solubilizes as the reaction proceeds.

• Substrate Addition: Add the benzylic alcohol (1.0 eq).

• Activation: Cool to 0°C. Add PBu

  (1.5 eq) dropwise.

  • Contrast: In Protocol A, we added the azo compound last. Here, we often add the phosphine last or the azo last depending on solubility. For ADDP, adding PBu

    last to the suspension is standard.

• Temperature: Allow to warm to Room Temperature (25°C). This system is more robust and less prone to elimination than the DEAD system.

• Purification: A major advantage of ADDP is that the reduced hydrazine byproduct is insoluble in ether/hexane.

  • Dilute the reaction mixture with Hexane/Et

    O (1:1).

  • Filter off the white precipitate (ADDP-hydrazine).

  • Concentrate filtrate and purify.[4]

Decision Matrix & Troubleshooting

Workflow Decision Tree

Caption: Selection logic for Mitsunobu conditions based on substrate electronics and sterics.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield / No Reaction	Betaine protonation failure ( too high).	Switch to Protocol B (ADDP/PBu ) or use a more acidic nucleophile (p-NBA).
Racemization (Low ee)	pathway active (Carbocation).	Switch solvent to Toluene (non-polar). Lower temp to -40°C . Use p-NBA .[1]
Elimination (Styrene)	Betaine is too basic or Temp too high.	Ensure slow addition of DIAD. Keep temp < 0°C.
Separation Issues	PPh O / Hydrazine contamination.[4]	Use ADDP (byproducts precipitate). Use polymer-supported PPh (PS-PPh ).

Part 4: References

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis. Link

• Tsunoda, T., Yamamiya, Y., & Ito, S. (1995).[1] 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-BnP3): A New Reagent System for Mitsunobu Reaction. Tetrahedron Letters. Link

• Hughes, D. L. (1992). The Mitsunobu Reaction. Organic Reactions. Link

• Dodge, J. A., et al. (1994).[1] Inversion of Sterically Hindered Alcohols. Journal of Organic Chemistry. Link

• Swamy, K. C. K., et al. (2009).[1] Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Link

Sources

• 1. Mitsunobu Reaction [organic-chemistry.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. m.youtube.com [m.youtube.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Advanced Application Note: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with Chiral Alcohols

Executive Summary

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of modern drug discovery due to its bioorthogonality and reliability. However, the introduction of chiral alcohols —specifically propargylic alcohols and sugar derivatives—introduces unique stereochemical challenges.

While the 1,2,3-triazole product is achiral (planar), the reaction environment can critically affect the stereointegrity of adjacent chiral centers. Furthermore, the inherent coordination ability of hydroxyl groups can lead to catalyst poisoning or non-productive chelation.

This guide details two distinct workflows:

• Stereoretention: Protocols to ligate chiral alcohols while strictly preserving enantiopurity.

• Kinetic Resolution: Advanced methodologies utilizing chiral ligands (e.g., PYBOX) to selectively react one enantiomer from a racemic mixture, yielding high enantiomeric excess (ee).

Part 1: Mechanistic Considerations & Challenges[1]

The Chelation Challenge

Unprotected propargylic alcohols possess a specific risk profile in CuAAC. The hydroxyl group (

) and the alkyne -system can act as a bidentate ligand, coordinating to the Cu(I) center.

• Impact: This forms a thermodynamic trap, reducing the concentration of the catalytically active copper-acetylide species.

• Solution: The use of strongly binding, accelerating ligands (e.g., TBTA , THPTA ) is non-negotiable. These ligands outcompete the substrate for copper coordination, maintaining the catalytic cycle.

Racemization Risks

Although CuAAC is generally pH-tolerant (4–12), the formation of the copper-acetylide intermediate increases the acidity of the

-proton.

• Risk: In the presence of strong bases or prolonged reaction times, propargylic positions can undergo deprotonation/reprotonation, leading to racemization.

• Control: We utilize the Sodium Ascorbate/Cu(II) reduction method (buffering the system near neutral pH) rather than Cu(I) salts with organic amine bases.

Mechanistic Pathway & Ligand Influence

The diagram below illustrates the standard catalytic cycle versus the kinetic resolution pathway induced by chiral ligands.

Figure 1: Mechanistic divergence in CuAAC. Standard ligands (TBTA) drive both pathways equally (Stereoretention). Chiral ligands (PYBOX) accelerate the 'Matched' pathway, effecting Kinetic Resolution.

Part 2: Experimental Protocols

Protocol A: Stereoretention of Unprotected Chiral Alcohols

Objective: High-yield ligation of enantiopure propargylic alcohols without racemization. Scope: Bio-conjugation, sugar chemistry, fragile chiral scaffolds.

Reagents

• CuSO₄·5H₂O: 100 mM stock in dH₂O.

• Sodium Ascorbate (NaAsc): 500 mM stock in dH₂O (Freshly prepared).

• Ligand (THPTA): Tris(3-hydroxypropyltriazolylmethyl)amine. Water-soluble, prevents Cu-induced protein denaturation and protects Cu(I) from oxidation.

• Solvent: tBuOH/H₂O (1:1) or DMSO/H₂O (for solubility).

Step-by-Step Methodology

• Substrate Prep: Dissolve the chiral alkyne (1.0 equiv) and azide (1.0 equiv) in the chosen solvent (0.1 M final concentration).

• Catalyst Pre-complexation (Crucial): In a separate vial, mix CuSO₄ (1 mol%) and THPTA (2 mol%). Incubate for 5 minutes.

  • Why: Pre-forming the complex ensures the copper is ligated before it encounters the potentially chelating chiral alcohol.

• Initiation: Add the Cu-THPTA complex to the reaction mixture.

• Reduction: Add NaAsc (5 mol%). The solution should remain clear or turn slightly yellow.

  • Note: If the solution turns brown/black, oxidation has occurred. Degas solvents and repeat.

• Incubation: Stir at room temperature for 1–4 hours.

• Quenching: Add a metal scavenger (e.g., QuadraPure™ TU) or EDTA (5 equiv) to chelate copper before workup.

  • Why: Removing Cu prevents post-reaction Lewis-acid catalyzed epimerization during concentration.

Protocol B: Kinetic Resolution of Racemic Alcohols

Objective: Isolate enantioenriched alkynes or triazoles from a racemic mixture. Mechanism: Uses a chiral ligand to create a chiral pocket around the Cu(I) center, significantly accelerating the reaction of one enantiomer over the other (Selectivity factor

).

Reagents

• Catalyst Source: Cu(MeCN)₄PF₆ (organic soluble Cu(I) source).

• Chiral Ligand: (R,R)-Ph-PYBOX (Pyridine-bis(oxazoline)).

• Solvent: Acetone or DCM (Non-coordinating solvents are preferred to maximize ligand influence).

• Temperature: 0°C to -20°C (Lower temperature enhances enantioselectivity).

Step-by-Step Methodology

• Catalyst Formation: In a flame-dried Schlenk tube under Argon, dissolve Cu(MeCN)₄PF₆ (5 mol%) and (R,R)-Ph-PYBOX (6 mol%) in acetone. Stir for 30 mins to form the chiral complex.

• Substrate Addition: Add the racemic propargylic alcohol (1.0 equiv).

• Azide Addition: Add the azide (0.6 equiv – limiting reagent).

  • Why: We only want to convert the "fast" enantiomer. Limiting the azide ensures the "slow" enantiomer remains unreacted.

• Reaction: Stir at 0°C for 12–24 hours. Monitor by chiral HPLC.

• Workup:

  • Filter through a short silica plug to remove the copper catalyst.

  • Concentrate and purify via column chromatography.

• Outcome:

  • Fraction 1: Chiral Triazole (Product from Enantiomer A).

  • Fraction 2: Enantioenriched Alkyne (Unreacted Enantiomer B).

Part 3: Data Summary & Optimization

Ligand Performance Comparison

The choice of ligand dictates the outcome. Do not use standard ligands for kinetic resolution.

Ligand Class	Example	Primary Application	Solvent Compatibility	Racemization Risk
Aliphatic Amines	PMDETA	Polymer Synthesis	Organic	High (Basic)
Triazoles	TBTA / THPTA	Stereoretention / Bio	Aqueous/Organic	Low
Bis(oxazoline)	PYBOX	Kinetic Resolution	DCM/Acetone	Low (at 0°C)
NHC-Cu	SIMes-CuCl	High Stability	Neat/Organic	Low

Troubleshooting Guide

Scenario 1: Low Conversion with Chiral Diols/Sugars

• Cause: The substrate is acting as a competitive ligand (chelating Cu).

• Fix: Increase the Ligand:Cu ratio to 5:1 (using THPTA). Do not simply add more Copper, as free Cu(I) promotes side reactions.

Scenario 2: Loss of Enantiomeric Excess (ee) in Protocol A

• Cause: Basic conditions or high temperature.

• Fix: Switch to the CuSO₄/Ascorbate system (Protocol A). Avoid CuI/DIPEA. Ensure temperature does not exceed 25°C.

Scenario 3: Poor Selectivity in Kinetic Resolution (Protocol B)

• Cause: Non-selective background reaction.[1]

• Fix: Lower the temperature to -20°C. Ensure the solvent is strictly anhydrous. Background CuAAC (uncatalyzed) is negligible at this temp, but trace water can disrupt the PYBOX-Cu coordination.

References

• Kinetic Resolution Mechanism: Fokin, V. V., & Finn, M. G. (2005).[2] Kinetic Resolution by Copper-Catalyzed Azide-Alkyne Cycloaddition.[3][4] Tetrahedron Letters.[2] Link(Contextual verification via similar work by Liu & Topczewski, JACS 2019).

• Asymmetric CuAAC: Zhou, F., Tan, C., Tang, J., et al. (2013).[2] Asymmetric Copper(I)-Catalyzed Azide-Alkyne Cycloaddition to Quaternary Oxindoles.[2] Journal of the American Chemical Society.[4][5][6] Link

• Dynamic Kinetic Resolution: Liu, E.-C., & Topczewski, J. J. (2019).[4] Enantioselective Copper Catalyzed Alkyne-Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society.[4][5][6] Link

• Desymmetrization Context: Trost, B. M., & Mino, T. (2003).[6][7][8] Desymmetrization of Meso 1,3- and 1,4-Diols with a Dinuclear Zinc Asymmetric Catalyst. Journal of the American Chemical Society.[4][5][6] Link

• General CuAAC Mechanism & Ligands: Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation.[3][9][10] Current Protocols in Chemical Biology. Link

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Enantioselective Nickel-Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective Copper Catalyzed Alkyne-Azide Cycloaddition by Dynamic Kinetic Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Click Chemistry [organic-chemistry.org]
• 6. Desymmetrization of Meso 1,3- and 1,4-Diols with a Dinuclear Zinc Asymmetric Catalyst [organic-chemistry.org]
• 7. Desymmetrization of Diols [organic-chemistry.org]
• 8. BJOC - Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis [beilstein-journals.org]
• 9. labinsights.nl [labinsights.nl]
• 10. bioclone.net [bioclone.net]

Application Notes and Protocols for the Synthesis of Chiral Propargylic Ethers from (R)-1-(3-ethynylphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Propargylic Ethers in Medicinal Chemistry

Chiral propargylic ethers are valuable structural motifs in modern drug discovery and development. The unique combination of a stereogenic center, a reactive alkyne moiety, and an ether linkage provides a versatile scaffold for the synthesis of complex biologically active molecules. The propargyl group can participate in a variety of transformations, including click chemistry, metal-catalyzed cross-coupling reactions, and conversion to other functional groups, making it a powerful tool for generating molecular diversity in medicinal chemistry programs. The defined stereochemistry at the propargylic position is often crucial for target engagement and biological activity, underscoring the importance of stereocontrolled synthetic methods.

This guide provides detailed protocols for the synthesis of chiral propargylic ethers starting from the readily available chiral secondary alcohol, (R)-1-(3-ethynylphenyl)ethanol. Two robust and widely applicable methods will be discussed: the Williamson Ether Synthesis, which proceeds with retention of configuration, and the Mitsunobu Reaction, which occurs with inversion of configuration. Understanding the stereochemical outcome of each reaction is paramount for the targeted synthesis of the desired enantiomer.

Synthetic Strategies for Chiral Propargylic Ethers

The conversion of an alcohol to an ether can be achieved through several methodologies. For a chiral secondary alcohol such as (R)-1-(3-ethynylphenyl)ethanol, the two most common and reliable methods are the Williamson ether synthesis and the Mitsunobu reaction. The choice between these two protocols will primarily depend on the desired stereochemistry of the final propargylic ether.

Method 1: Williamson Ether Synthesis (Retention of Configuration)

The Williamson ether synthesis is a classic and dependable method for forming ethers via an SN2 reaction between an alkoxide and an alkyl halide.[1][2] In the context of a secondary alcohol, a strong, non-nucleophilic base is required to deprotonate the alcohol to form the corresponding alkoxide. Sodium hydride (NaH) is a common and effective choice for this purpose.[1][3] The resulting alkoxide then acts as a nucleophile, attacking a primary alkyl halide to furnish the desired ether. Since the chiral center is on the nucleophile (the alkoxide) and the substitution occurs at the alkyl halide, the stereochemistry of the starting alcohol is retained in the product.

Reaction Scheme: Williamson Ether Synthesis

Caption: Williamson ether synthesis workflow.

Method 2: Mitsunobu Reaction (Inversion of Configuration)

The Mitsunobu reaction provides a powerful alternative for the synthesis of ethers from alcohols, with the key distinction that it proceeds with a clean inversion of stereochemistry at the alcohol's chiral center.[4][5][6] This SN2 reaction involves the activation of the alcohol with a combination of triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[4][5] The activated alcohol is then displaced by a nucleophile, in this case, another alcohol (R'-OH), to form the ether. The backside attack of the nucleophile on the activated chiral center leads to the inversion of its configuration. Thus, starting with (R)-1-(3-ethynylphenyl)ethanol will yield the corresponding (S)-propargylic ether.

Reaction Scheme: Mitsunobu Reaction

Caption: Mitsunobu reaction workflow.

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis of a representative chiral propargylic ether, (R)-1-(3-ethynylphenyl)ethoxy)methane, from (R)-1-(3-ethynylphenyl)ethanol using both the Williamson ether synthesis and the Mitsunobu reaction.

Protocol 1: Williamson Ether Synthesis of (R)-1-(3-ethynylphenyl)ethoxymethyl ether

This protocol describes the synthesis of the methyl ether with retention of configuration.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Purity	Supplier
(R)-1-(3-ethynylphenyl)ethanol	146.18	1.0 g	6.84	>98%	Commercially available
Sodium Hydride (NaH)	24.00	0.33 g (1.2 eq)	8.21	60% dispersion in mineral oil	Sigma-Aldrich
Iodomethane (CH₃I)	141.94	0.51 mL (1.2 eq)	8.21	>99%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	-	30 mL	-	DriSolv®	EMD Millipore
Saturated aqueous NH₄Cl solution	-	20 mL	-	-	-
Diethyl ether (Et₂O)	-	50 mL	-	ACS Grade	-
Brine	-	20 mL	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	-	-

Procedure

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the 60% dispersion of sodium hydride (0.33 g, 8.21 mmol) to a dry 100 mL round-bottom flask equipped with a magnetic stir bar.

• Washing of NaH (Optional but Recommended): To remove the mineral oil, add 5 mL of anhydrous hexanes to the flask, stir for 1-2 minutes, then stop stirring and allow the NaH to settle. Carefully remove the hexane supernatant with a syringe or cannula. Repeat this washing step twice.

• Reaction Setup: Add anhydrous THF (15 mL) to the washed NaH in the flask and cool the suspension to 0 °C in an ice bath.

• Addition of Alcohol: Dissolve (R)-1-(3-ethynylphenyl)ethanol (1.0 g, 6.84 mmol) in anhydrous THF (15 mL) and add it dropwise to the stirred NaH suspension at 0 °C over 15-20 minutes. The evolution of hydrogen gas should be observed.

• Alkoxide Formation: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Addition of Alkyl Halide: Cool the reaction mixture back down to 0 °C and add iodomethane (0.51 mL, 8.21 mmol) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours (overnight). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution (20 mL) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (2 x 25 mL).

• Washing: Wash the combined organic layers with water (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (R)-1-(3-ethynylphenyl)ethoxymethyl ether.

Expected Yield: 85-95%

Protocol 2: Mitsunobu Reaction for the Synthesis of (S)-1-(3-ethynylphenyl)propoxymethyl ether

This protocol describes the synthesis of the propyl ether with inversion of configuration.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Purity	Supplier
(R)-1-(3-ethynylphenyl)ethanol	146.18	1.0 g	6.84	>98%	Commercially available
Triphenylphosphine (PPh₃)	262.29	2.69 g (1.5 eq)	10.26	>99%	Sigma-Aldrich
Diisopropyl azodicarboxylate (DIAD)	202.21	2.03 mL (1.5 eq)	10.26	>95%	Sigma-Aldrich
n-Propanol	60.10	0.61 mL (1.2 eq)	8.21	>99.5%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	-	40 mL	-	DriSolv®	EMD Millipore
Diethyl ether (Et₂O)	-	50 mL	-	ACS Grade	-
Saturated aqueous NaHCO₃ solution	-	20 mL	-	-	-
Brine	-	20 mL	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	-	-

Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask under an inert atmosphere, add (R)-1-(3-ethynylphenyl)ethanol (1.0 g, 6.84 mmol), triphenylphosphine (2.69 g, 10.26 mmol), and n-propanol (0.61 mL, 8.21 mmol) in anhydrous THF (40 mL).

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Addition of DIAD: Add diisopropyl azodicarboxylate (DIAD) (2.03 mL, 10.26 mmol) dropwise to the stirred solution over 20-30 minutes, ensuring the internal temperature remains below 5 °C. The order of addition is crucial for the success of the reaction.[7]

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Concentration: Once the reaction is complete, remove the THF under reduced pressure.

• Purification - Initial Workup: The crude residue will contain the desired product along with triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct. To remove the bulk of the byproducts, add diethyl ether (50 mL) to the residue and stir. The byproducts may precipitate out. Filter the mixture, washing the solid with a small amount of cold diethyl ether.

• Aqueous Workup: Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification - Chromatography: Purify the resulting crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure (S)-1-(3-ethynylphenyl)propoxymethyl ether.

Expected Yield: 70-85%

Conclusion

The Williamson ether synthesis and the Mitsunobu reaction are both highly effective methods for the synthesis of chiral propargylic ethers from (R)-1-(3-ethynylphenyl)ethanol. The choice of method should be dictated by the desired stereochemical outcome. The Williamson synthesis proceeds with retention of configuration, yielding the (R)-ether, while the Mitsunobu reaction results in inversion of configuration, affording the (S)-ether. Both protocols are scalable and utilize readily available reagents, making them valuable tools for medicinal chemists and researchers in drug development. Careful execution of the experimental procedures and purification steps is essential for obtaining the desired products in high yield and purity.

References

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. [Link]

• Wikipedia. Mitsunobu reaction. [Link]

• Williamson Ether Synthesis. [Link]

• Organic Syntheses. A general procedure for mitsunobu inversion of sterically hindered alcohols. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• Organic Synthesis. Mitsunobu reaction. [Link]

• Chemistry Steps. Williamson Ether Synthesis. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Mitsunobu, O. The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis1981, 1981 (1), 1-28.

• Name Reactions in Organic Synthesis. Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation). [Link]

• Organic Synthesis. Mitsunobu reaction. [Link]

• Chemistry Steps. Williamson Ether Synthesis. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. glaserr.missouri.edu [glaserr.missouri.edu]
• 5. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 6. Mitsunobu Reaction [organic-chemistry.org]
• 7. organic-synthesis.com [organic-synthesis.com]

Protecting group strategies for 3-ethynylphenyl ethanol

Application Note: Orthogonal Protection Strategies for 3-Ethynylphenyl Ethanol

Introduction & Strategic Analysis

3-Ethynylphenyl ethanol represents a classic "bifunctional linker" challenge in organic synthesis. It contains two distinct nucleophilic sites:

• Primary Aliphatic Alcohol: Susceptible to oxidation, acylation, and substitution (

  ).

• Terminal Aromatic Alkyne: Susceptible to metal-catalyzed coupling (Sonogashira, CuAAC), deprotonation (

  ), and hydration.

The Core Challenge: While the alcohol is significantly more acidic than the alkyne, reagents used to functionalize the alkyne (e.g., strong bases like

-BuLi or Grignards) will instantly deprotonate the alcohol, consuming stoichiometry and creating a dianion that may behave unpredictably. Conversely, oxidative conditions targeting the alcohol (e.g., Jones oxidation) can degrade the alkyne.

Strategic Imperative: For robust scale-up and reproducible medicinal chemistry, sequential orthogonal protection is superior to "one-pot" selectivity. This guide outlines the two primary workflows:

• Strategy A (Standard): Masking the Alcohol to enable Alkyne chemistry.

• Strategy B (Inversion): Masking the Alkyne to enable Alcohol chemistry.

Decision Matrix: Selecting the Right Protecting Group

The choice of protecting group (PG) depends strictly on the subsequent reaction conditions.

Protecting Group	Stability Profile	Removal Conditions	Rec. for 3-Ethynylphenyl ethanol?
TBS (tert-Butyldimethylsilyl)	Stable to bases, mild oxidants, and reduction. Labile to acid/fluoride.[1]	TBAF (THF) or HCl (MeOH)	High. Best balance of ease-of-use and stability.
TBDPS (tert-Butyldiphenylsilyl)	Very stable to acid. More robust than TBS.	TBAF or HF	Medium. Use if harsh acidic workups are required later.
THP (Tetrahydropyranyl)	Stable to strong base.	AcOH or PPTS	Low. Creates a chiral center, complicating NMR analysis.
TMS (Trimethylsilyl)	Very labile.	/MeOH	Low (for OH). Too unstable. High (for Alkyne).
TIPS (Triisopropylsilyl)	Extremely stable to base/nucleophiles.	TBAF (requires heat/time)	High (for Alkyne). Preferred for masking the alkyne.

Visual Workflow (Graphviz)

The following diagram illustrates the divergent synthetic pathways for 3-ethynylphenyl ethanol.

Caption: Workflow divergence. Path A (Blue/Green) is the standard route for alkyne modification. Path B (via Bis-Silylated intermediate) is required to selectively mask the alkyne while freeing the alcohol.

Detailed Experimental Protocols

Protocol A: Selective Silylation of the Alcohol (Standard)

Objective: Isolate the free alkyne with the alcohol masked as a TBS ether.

Reagents:

• 3-Ethynylphenyl ethanol (1.0 equiv)

• TBSCl (tert-Butyldimethylsilyl chloride) (1.2 equiv)

• Imidazole (2.5 equiv)[2]

• DMAP (4-Dimethylaminopyridine) (0.05 equiv - Optional catalyst)

• Anhydrous DCM (Dichloromethane) or DMF (Dimethylformamide)[3]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool under

  atmosphere.

• Solvation: Dissolve 3-ethynylphenyl ethanol in anhydrous DCM (

  concentration). Note: DMF is preferred if scale >10g to reduce solvent volume, but DCM allows for easier aqueous workup.

• Base Addition: Add Imidazole in one portion. The mixture may become slightly heterogeneous.[4]

• Protection: Cool to

  . Add TBSCl portion-wise over 5 minutes.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 3–12 hours.

  • Validation: Monitor via TLC (Hexane:EtOAc 8:1). The product (

    ) is less polar than the starting material ( ). Stain with (alkyne active) or PMA.

• Workup: Quench with saturated

  . Extract with DCM ( ). Wash combined organics with water ( ) and Brine ( ) to remove imidazole salts.

• Purification: Dry over

  , concentrate, and purify via silica flash chromatography (0-5% EtOAc in Hexanes).

Why this works: The bulky TBS group reacts exclusively with the oxygen nucleophile (

-silylation) under these mild conditions. The alkyne carbon ( -silylation) requires deprotonation by a strong base ( 25) and is inert to TBSCl/Imidazole [1].

Protocol B: The "Inversion" Strategy (Alkyne Protected, Alcohol Free)

Objective: Create a building block where the alkyne is masked (TIPS) and the alcohol is free for oxidation or coupling. Note: You cannot efficiently protect the alkyne directly in the presence of the free alcohol. You must protect both, then selectively deprotect the alcohol.

Step-by-Step:

• Step 1 (Full Protection): Start with the TBS-protected intermediate from Protocol A.

• Step 2 (Alkyne Deprotonation): Dissolve TBS-ether in dry THF at

  . Add LiHMDS (1.1 equiv) dropwise. Stir for 30 mins.

  • Mechanistic Insight: LiHMDS is strong enough to deprotonate the terminal alkyne but bulky enough to avoid nucleophilic attack on the silicon centers.

• Step 3 (Alkyne Silylation): Add TIPS-Cl (Triisopropylsilyl chloride, 1.1 equiv). Warm to RT and stir 2 hours.

  • Result: You now have 3-(2-(TBS-oxy)ethyl)phenyl-1-TIPS-acetylene .

• Step 4 (Selective Deprotection):

  • Dissolve the bis-silylated compound in MeOH/THF (1:1).

  • Add CSA (Camphorsulfonic acid, 0.1 equiv) or PPTS (Pyridinium p-toluenesulfonate).

  • Stir at

    monitoring closely.[3]

  • Chemo-selectivity: The primary TBS ether is acid-labile (

    high). The alkynyl-TIPS bond is extremely robust to acid ( low) due to the steric bulk of the isopropyl groups and the strength of the bond [2].

• Outcome: Isolate 3-(TIPS-ethynyl)phenyl ethanol .

Troubleshooting & Analytics

Common Failure Modes:

• Low Yield in Protocol A: Often caused by wet DMF/DCM. TBSCl hydrolyzes rapidly. Ensure reagents are fresh.

• Loss of Alkyne: If using Pd-catalysis (Sonogashira) on the unprotected alcohol, the alcohol can coordinate to Pd, poisoning the catalyst or promoting side reactions. Always protect the alcohol before metal catalysis.

• Glaser Coupling: If the reaction mixture turns blue/green during workup, oxidative homocoupling of the alkyne has occurred. Ensure strict

  -free techniques (sparging with Argon) are used.

Spectroscopic Validation (NMR):

• Starting Material:

  ppm (1H, s, alkyne ).

• TBS-Protected: Appearance of

  ppm (9H, s, -Bu) and ppm (6H, s, ).

• Alkyne-Protected (TIPS): Disappearance of the alkyne proton at 3.05 ppm. Appearance of bulky multiplet at

  ppm.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The definitive guide on silyl ether stability constants).

• Crouch, R. D. (2004). Selective Monodeprotection of Bis-Silyl Ethers. Tetrahedron, 60(28), 5833-5871.

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. (Discusses compatibility of free alcohols in coupling).

Sources

• 1. synarchive.com [synarchive.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]

Technical Notes & Optimization

Avoiding alkyne polymerization in Sonogashira reactions

A Guide to Preventing Alkyne Polymerization and Other Side Reactions

Welcome to the Technical Support Center for the Sonogashira coupling reaction. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies. Here, we will delve into the nuances of the Sonogashira reaction, with a specific focus on understanding and preventing the common side reaction of alkyne polymerization, also known as homocoupling or Glaser coupling.

Frequently Asked Questions (FAQs)

Q1: What is alkyne homocoupling (Glaser coupling) and why is it a problem in Sonogashira reactions?

A1: Alkyne homocoupling, or Glaser-Hay coupling, is an undesirable side reaction where two molecules of the terminal alkyne react with each other to form a symmetric 1,3-diyne (a dimer).[1] This is a significant issue because it consumes your alkyne starting material, which can be valuable, reduces the yield of your desired cross-coupled product, and complicates the purification process due to the formation of these byproducts.[1][2]

Q2: What is the primary cause of this unwanted alkyne dimerization?

A2: The principal cause is the copper(I)-catalyzed oxidative dimerization of the terminal alkyne.[1] This reaction is significantly accelerated by the presence of oxygen, which facilitates the oxidation of the copper acetylide intermediates, leading to their coupling.[1][3] Consequently, reactions that are not performed under a strictly inert atmosphere are highly susceptible to this side reaction.[1]

Q3: I'm observing a significant amount of the homocoupled product in my reaction. What's the first thing I should check?

A3: The most critical factor to verify is the rigorous exclusion of oxygen from your reaction setup.[1] Ensure that you are using properly degassed solvents and reagents and that the entire reaction is maintained under a thoroughly inert atmosphere, such as high-purity nitrogen or argon.[4] Even trace amounts of oxygen can significantly promote the Glaser-Hay homocoupling pathway.[1]

Q4: Are there reaction conditions that are "copper-free" to avoid this issue altogether?

A4: Yes, the development of copper-free Sonogashira protocols was driven by the need to avoid alkyne homocoupling.[3] These reactions are performed without a copper co-catalyst, which is the primary promoter of the Glaser coupling side reaction.[5][6] While a copper co-catalyst is often added to increase the reaction rate, its presence can lead to the formation of these alkyne dimers.[5] Copper-free versions of the Sonogashira reaction have been successfully developed and can be a valuable strategy when homocoupling is a persistent issue.[7][8]

In-Depth Troubleshooting Guide

When desired product yields are low or significant side products are observed, a systematic approach to troubleshooting is essential. The following table outlines common problems, their probable causes, and recommended solutions based on established chemical principles.

Problem	Probable Cause(s)	Recommended Solutions & Explanations
Significant Alkyne Homocoupling (Glaser Coupling)	1. Presence of Oxygen: The copper(I) co-catalyst promotes oxidative dimerization of the alkyne in the presence of oxygen.[1] 2. High Copper Catalyst Loading: Excess copper can accelerate the rate of homocoupling relative to the desired cross-coupling.	1. Rigorous Degassing: Thoroughly degas all solvents and the amine base (e.g., by three freeze-pump-thaw cycles or by sparging with an inert gas for an extended period). Maintain a positive pressure of high-purity argon or nitrogen throughout the reaction.[4] 2. Minimize Copper(I) Salt: Reduce the loading of the copper(I) salt (e.g., CuI) to the minimum effective concentration. In some cases, as little as 0.1 mol% can be sufficient. 3. Slow Alkyne Addition: Adding the terminal alkyne slowly to the reaction mixture via a syringe pump can help to maintain a low, steady concentration, favoring the cross-coupling pathway over dimerization.[2]
Low or No Yield of Desired Product	1. Inactive Catalyst: The palladium(0) catalyst can be sensitive to air and moisture, leading to decomposition.[4] 2. Poor Substrate Reactivity: Aryl or vinyl bromides and chlorides are generally less reactive than their corresponding iodides.[9] 3. Inappropriate Base: The base plays a crucial role in deprotonating the alkyne and neutralizing the HX byproduct.[10][11] An unsuitable base can hinder the reaction.	1. Use Fresh Catalysts: Ensure the palladium and copper catalysts are of high quality and have been stored under an inert atmosphere. Using a stable precatalyst like Pd(PPh₃)₂Cl₂ is often a reliable choice.[12] 2. Optimize Reaction Conditions for Less Reactive Halides: For aryl bromides, higher temperatures and the use of more electron-rich and bulky phosphine ligands (e.g., P(t-Bu)₃) may be necessary to promote the oxidative addition step.[12][13] 3. Base Selection: Amine bases like triethylamine (NEt₃) or diisopropylamine (i-Pr₂NH) are commonly used and often serve as the solvent as well.[10] The choice of base can significantly impact reaction efficiency, and screening different amines may be necessary.[10]
Formation of a Dark Precipitate	1. Formation of Copper Acetylides: Terminal alkynes can react with copper(I) to form insoluble copper acetylide complexes, which can precipitate out of solution. This is more common with certain alkynes.	1. Consider a Copper-Free Protocol: If copper acetylide formation is problematic, switching to a copper-free Sonogashira protocol is the most direct solution.[7] 2. Ligand Modification: In some cases, the choice of phosphine ligand on the palladium catalyst can influence the solubility of intermediates.
Reaction Stalls or is Sluggish	1. Inhibitory Effects: The amine hydrohalide salt formed as a byproduct can sometimes inhibit the catalyst. 2. Insufficient Temperature: The oxidative addition of the aryl/vinyl halide to the palladium(0) center is often the rate-determining step and can be slow at lower temperatures, especially for less reactive halides.[3]	1. Use of an Inorganic Base: In some cases, using an inorganic base like Cs₂CO₃ or K₂CO₃ can be beneficial, particularly in copper-free systems.[9] 2. Increase Temperature: Gradually increasing the reaction temperature can often overcome a high activation barrier for the oxidative addition step. However, be mindful that higher temperatures can also promote side reactions.

The Competing Pathways: Sonogashira vs. Glaser Coupling

To effectively troubleshoot, it is crucial to understand the mechanistic interplay between the desired Sonogashira cross-coupling and the undesired Glaser homocoupling.

Caption: The Sonogashira catalytic cycle and the competing Glaser homocoupling pathway.

The Sonogashira reaction proceeds through a palladium catalytic cycle, involving oxidative addition, transmetalation, and reductive elimination.[12] The copper co-catalyst facilitates a separate cycle where it reacts with the terminal alkyne in the presence of a base to form a copper acetylide intermediate.[5] This copper acetylide then undergoes transmetalation with the palladium complex.[11] However, in the presence of oxygen, two of these copper acetylide intermediates can undergo oxidative coupling to form the undesired homocoupled diyne product, which is the essence of the Glaser coupling side reaction.[1][3]

Experimental Protocols for Minimizing Alkyne Homocoupling

Protocol 1: Standard Sonogashira Coupling with Minimized Homocoupling

This protocol emphasizes the rigorous exclusion of air to suppress Glaser coupling.

Materials:

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-2 mol%)

• Copper(I) iodide (CuI, 0.5-1 mol%)

• Aryl/vinyl halide (1.0 equiv)

• Terminal alkyne (1.1-1.2 equiv)

• Anhydrous, degassed amine base (e.g., triethylamine or diisopropylamine)

• Anhydrous, degassed solvent (e.g., THF or DMF)

Procedure:

• Inert Atmosphere Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the palladium catalyst and copper(I) iodide under a positive pressure of argon or nitrogen.

• Reagent Addition: Add the aryl/vinyl halide to the flask.

• Solvent and Base Addition: Add the degassed solvent and amine base via a syringe.

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure all dissolved oxygen is removed.

• Alkyne Addition: Slowly add the terminal alkyne to the stirred reaction mixture at room temperature. For highly reactive alkynes prone to homocoupling, consider adding the alkyne via a syringe pump over several hours.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent, and filter through a pad of celite to remove the catalyst. Wash the filtrate with water or a mild aqueous acid to remove the amine hydrohalide salt. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol eliminates the primary catalyst for Glaser coupling.

Materials:

• Palladium catalyst (e.g., (AllylPdCl)₂, 2.5 mol%)[13]

• Phosphine ligand (e.g., P(t-Bu)₃, 10 mol%)[13]

• Aryl bromide (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• Anhydrous, degassed amine base (e.g., diisopropylamine, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF)

Procedure:

• Inert Atmosphere Setup: To a dry Schlenk flask under argon, add the palladium precursor and the phosphine ligand.

• Solvent and Reagent Addition: Add the degassed solvent, followed by the aryl bromide, the terminal alkyne, and the amine base.

• Reaction Conditions: Stir the reaction mixture at room temperature. The use of (AllylPdCl)₂ and P(t-Bu)₃ often allows for the coupling of aryl bromides at room temperature.[13]

• Reaction Monitoring and Workup: Follow the same monitoring, workup, and purification procedures as described in Protocol 1.

Key Parameter Optimization Summary

Parameter	Recommendation to Minimize Homocoupling	Rationale
Atmosphere	Strictly inert (Argon or Nitrogen)	Oxygen is a key reagent in the oxidative Glaser homocoupling pathway.[1]
Copper(I) Co-catalyst	Minimize loading or eliminate (copper-free protocol)	Copper(I) is the catalyst for the Glaser coupling side reaction.[3][5]
Alkyne Addition	Slow addition via syringe pump	Maintains a low concentration of the alkyne, favoring cross-coupling over self-coupling.[2]
Ligand Choice	Bulky, electron-rich phosphines (e.g., P(t-Bu)₃)	Can accelerate the rate of oxidative addition and reductive elimination in the Sonogashira cycle, potentially outcompeting the homocoupling reaction.[14]
Base	Amine bases (e.g., NEt₃, i-Pr₂NH) are standard.	The base is crucial for the deprotonation of the alkyne to form the reactive acetylide species.[11]
Protecting Groups	Use of silyl protecting groups (e.g., TMS, TIPS)	The acidic proton of the terminal alkyne can be replaced with a protecting group to prevent dimerization, which is then removed post-coupling.[2]

By carefully controlling the reaction atmosphere, catalyst loading, and addition rates, and by selecting the appropriate reaction protocol, researchers can significantly minimize alkyne polymerization and achieve high yields of the desired Sonogashira cross-coupling products.

References

• The Crucial Role of the Base in Sonogashira Coupling: A Comparative Guide - Benchchem.
• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.
• Technical Support Center: Preventing Dimerization of Terminal Alkynes in Coupling Reactions - Benchchem.
• Sonogashira Coupling Definition - Organic Chemistry Key Term - Fiveable.
• Sonogashira coupling - Wikipedia.
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC.
• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing.
• Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI.
• Sonogashira Coupling. Synthetic Methods in Drug Discovery: Volume 1.
• troubleshooting guide for Sonogashira coupling failures - Benchchem.
• Technical Support Center: Sonogashira Reaction Troubleshooting - Benchchem.
• Sonogashira Coupling - Chemistry LibreTexts.
• Copper-free Sonogashira cross-coupling reactions: an overview - PMC.
• Copper-free Sonogashira coupling - The chemical reaction database.

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• 7. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chem.libretexts.org [chem.libretexts.org]

Optimizing enantiomeric excess in ketone reduction of 3-ethynylacetophenone

Ticket ID: #ETH-RED-001 Subject: Optimization of Enantiomeric Excess (ee) & Conversion in Ketone Reduction Assigned Specialist: Senior Application Scientist, Biocatalysis & Chemocatalysis Division

Executive Summary & Reaction Context

User Query: How do I maximize enantiomeric excess (ee) >99% during the reduction of 3-ethynylacetophenone to (S)- or (R)-1-(3-ethynylphenyl)ethanol?

Technical Context: The reduction of 3-ethynylacetophenone presents a specific chemoselectivity challenge: reducing the ketone without affecting the terminal alkyne. While standard hydrides (NaBH₄) yield racemates, two primary asymmetric routes exist:

• Biocatalysis (Recommended): Uses Ketoreductases (KREDs) for maximum stereocontrol (>99% ee) and mild conditions.

• Asymmetric Transfer Hydrogenation (ATH): Uses Ru/Rh catalysts (e.g., Ru-TsDPEN) for scalability without biological constraints.

This guide prioritizes Biocatalysis as the industry standard for this substrate class due to its superior ability to discriminate the pro-chiral faces of acetophenone derivatives while leaving the alkyne moiety intact.

Module 1: Biocatalysis (KRED) – The Gold Standard

The Biocatalytic System

To achieve high ee, you must couple the KRED (which performs the reduction) with a cofactor regeneration system (which recycles NADPH/NADH). Without regeneration, the reaction will stall due to cofactor depletion or thermodynamic equilibrium.

Workflow Visualization

Figure 1: Coupled enzymatic cycle showing the reduction of the ketone driven by cofactor regeneration (Glucose Dehydrogenase or Alcohol Dehydrogenase).

Optimized Protocol (KRED Screening)

Use this protocol to identify the specific enzyme variant that matches your desired enantiomer (R or S).

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 7.0.

• Cofactor: NADP+ (1.0 mM) or NAD+ (depending on enzyme dependency).

• Recycling System: Glucose (1.5 eq) + Glucose Dehydrogenase (GDH) OR Isopropanol (10-20% v/v).

• Substrate: 3-ethynylacetophenone (50–100 g/L loading).

Step-by-Step:

• Solubilization: Dissolve substrate in DMSO or IPA (if using IPA as cosubstrate). Final organic solvent concentration should not exceed 10-20% unless using solvent-tolerant KRED variants.

• Initiation: Add Buffer + GDH + Glucose + NADP+. Adjust pH to 7.0.

• Catalysis: Add KRED enzyme (1–5 wt% relative to substrate).

• Incubation: Stir at 30°C for 24 hours.

• Quench: Extract with Ethyl Acetate (EtOAc).

Troubleshooting Biocatalysis

Issue	Root Cause	Corrective Action
Low Conversion (<50%)	Product Inhibition	If using IPA/ADH system, acetone buildup inhibits the enzyme. Switch to Glucose/GDH system which produces non-inhibitory gluconate.
pH Drift	Gluconic acid production lowers pH. Use a pH-stat to maintain pH 7.0 with 1M NaOH.
Low ee (<90%)	Wrong Enzyme Variant	Screen a library of "anti-Prelog" KREDs. Acetophenones are structurally simple; if wild-type gives (S), engineered variants are required for (R).
Background Reaction	Ensure no non-enzymatic reduction is occurring (rare in mild buffer).
Substrate Precipitation	Solubility Limit	Add Triton X-100 (0.5%) or increase DMSO cosolvent to 10%.

Module 2: Chemocatalysis (ATH) – The Alternative

If biological constraints (enzyme cost/availability) are prohibitive, Asymmetric Transfer Hydrogenation (ATH) using Ruthenium-TsDPEN complexes is the most reliable chemical method for acetylenic ketones.

The Catalyst System

• Catalyst: RuCl (Noyori-Ikariya catalyst).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope) or Isopropanol.

• Selectivity: The alkyne group is electron-withdrawing, which generally enhances the rate and selectivity compared to standard acetophenones.

Mechanism & Selectivity Logic

Figure 2: The metal-ligand bifunctional mechanism. The NH moiety on the ligand directs the ketone orientation via hydrogen bonding, ensuring high ee.

ATH Troubleshooting

• Issue: Reduction of Alkyne?

  • Insight: Ru-TsDPEN is highly chemoselective for C=O over C≡C. However, prolonged reaction times can lead to trace alkene formation.

  • Fix: Monitor reaction strictly by HPLC/GC and quench immediately upon >98% conversion.

• Issue: Racemization

  • Insight: ATH is reversible. If the reaction runs too long in IPA, the product can re-oxidize and re-reduce, eroding ee.

  • Fix: Use Formic Acid/TEA instead of IPA. The release of CO₂ makes the reduction irreversible (Kinetic Control).

Module 3: Analytical Validation (HPLC)

You cannot optimize what you cannot measure. Use these conditions to determine ee.

Method: Normal Phase Chiral HPLC Column: Chiralcel OD-H or Lux Cellulose-1 (Amylose tris(3,5-dimethylphenylcarbamate)) Mobile Phase: Hexane : Isopropanol (90:10 to 95:5) Flow Rate: 0.5 – 1.0 mL/min Detection: UV @ 254 nm (Acetophenone chromophore)

• Retention Order: Typically, the (S)-enantiomer elutes first on OD-H columns, but this must be confirmed with a commercially available standard or by optical rotation.

Frequently Asked Questions (FAQ)

Q1: Why is the "ethynyl" group critical to my choice of method?

The alkyne is a "handle" for further chemistry (e.g., Sonogashira coupling or Click chemistry). Standard hydrogenation (H₂/Pd) will destroy this group. Both KREDs and Transfer Hydrogenation (ATH) are compatible, but KREDs offer the highest safety margin against side-reactions.

Q2: My reaction stalls at 80% conversion. Should I add more enzyme?

Not necessarily. First, check the pH. If you are using Glucose/GDH, the byproduct is Gluconic Acid. If your buffer capacity is exceeded, pH drops, and the enzyme deactivates. Add 1M NaOH to restore pH 7.0 before adding more enzyme.

Q3: Can I use NaBH₄ with a chiral ligand?

Generally, no. Borohydride reductions with chiral modifiers (like tartaric acid) often yield mediocre ee (60-80%) for this substrate class. For >99% ee, stick to KREDs or Ru-ATH.

References

• Matsumura, K., Hashiguchi, S., Ikariya, T., & Noyori, R. (1997).[1] Asymmetric Transfer Hydrogenation of α,β-Acetylenic Ketones. Journal of the American Chemical Society, 119(37), 8738–8739.[1] Link

• Hollmann, F., et al. (2011). Biocatalytic ketone reduction: A green and efficient access to enantiopure alcohols.[2][3] Biotechnology Advances, 30(6), 1279-1288.[2] Link

• Phenomenex Application Guide. Chiral Separation of 1-Phenylethanol Enantiomers. Link

• Sigma-Aldrich Technical Bulletin. Asymmetric Transfer Hydrogenation Catalyst Systems. Link

Sources

• 1. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Guide: Purification of (R)-1-(3-ethynylphenyl)ethanol

Executive Summary & Molecule Profile

Target Molecule: (R)-1-(3-ethynylphenyl)ethanol CAS Registry Number: 127607-62-9 (Generic/Racemate context often cited) Primary Application: Key chiral intermediate for Tyrosine Kinase Inhibitors (e.g., Erlotinib/Tarceva).

This guide addresses the downstream processing (DSP) of (R)-1-(3-ethynylphenyl)ethanol following asymmetric reduction of 3-ethynylacetophenone. Whether your synthetic route utilizes Biocatalysis (KREDs) or Asymmetric Transfer Hydrogenation (ATH) , the purification challenges remain distinct due to the terminal alkyne's instability and the stringent enantiomeric excess (ee) requirements for pharmaceutical intermediates.

Critical Quality Attributes (CQA)

Attribute	Target Specification	Common Failure Mode
Enantiomeric Excess (ee)	> 99.5%	Contamination with (S)-isomer due to catalyst leaching or racemization.
Chemical Purity	> 98.0%	Presence of unreacted ketone (3-ethynylacetophenone).
Alkyne Integrity	Proton NMR ~3.0-3.2 ppm (singlet)	Polymerization (oligomers) or metal-catalyzed hydration.
Residual Metal	< 10 ppm (Ru/Pd)	Carryover from Sonogashira precursor or ATH catalyst.

Purification Decision Matrix

Before initiating purification, characterize your crude mixture. Use the following logic flow to determine the optimal protocol.

Technical Protocols

Protocol A: Selective Removal of Unreacted Ketone (Bisulfite Method)

Context: The separation of the alcohol product from the starting ketone (3-ethynylacetophenone) is difficult by flash chromatography due to similar Rf values. The sodium bisulfite method chemically "traps" the ketone as a water-soluble adduct, allowing the alcohol to remain in the organic phase.

Reagents:

• Sodium Bisulfite (NaHSO₃), saturated aqueous solution.

• Solvent: Ethyl Acetate (EtOAc) or MTBE.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude oil in EtOAc (5 volumes relative to crude mass).

• Adduct Formation: Add 2.0 equivalents (relative to residual ketone content) of saturated NaHSO₃ solution.

• Agitation: Stir vigorously for 2–4 hours at room temperature. Note: Mild heating (35°C) can accelerate adduct formation but increases polymerization risk.

• Phase Separation: Transfer to a separatory funnel. The ketone-bisulfite adduct will be in the aqueous (bottom) layer.

• Wash: Collect the organic layer. Wash the aqueous layer once with fresh EtOAc to recover trapped product.

• Validation: Check the organic layer by TLC (Hexane:EtOAc 3:1). The ketone spot (usually higher Rf) should be absent.

Protocol B: Optical Enrichment (Enzymatic Polishing)

Context: If your asymmetric reduction yielded 90–95% ee, recrystallization is often ineffective for this specific oil/low-melting solid. Kinetic resolution via selective acetylation is the standard rescue method.

Mechanism: Lipase B from Candida antarctica (CAL-B) preferentially acetylates the (R)-enantiomer. However, since we want the (R)-alcohol, we use a "Reverse" strategy or accept yield loss to purify.

• Strategy: If the impurity is the (S)-isomer, use a lipase that acetylates the (R)-isomer fast, stop at 50% conversion, and separate? No.

• Correct Strategy for (R)-alcohol cleanup: Use a lipase that is (R)-selective (like CAL-B) in the presence of vinyl acetate. It will convert your desired (R)-alcohol to the acetate ester, leaving the (S)-impurity as an alcohol. You then separate them (chromatography) and hydrolyze the ester back to the (R)-alcohol.

• Alternative (Simpler): Use a lipase that is (S)-selective (e.g., Pseudomonas fluorescens lipase) to acetylate the impurity, leaving the pure (R)-alcohol behind. (Less common commercially).

Recommended Workflow (Derivatization Route):

• Reaction: Crude alcohol + Vinyl Acetate (3 eq) + Immobilized CAL-B (Novozym 435) in MTBE.

• Monitoring: Monitor via Chiral HPLC. The (R)-alcohol converts to (R)-acetate. The (S)-alcohol remains.

• Stop: When (R)-alcohol is fully consumed.

• Separation: Filter enzyme. Run a short silica plug. The Non-polar Acetate elutes first; the Polar (S)-alcohol elutes later.

• Hydrolysis: Treat (R)-acetate with K₂CO₃/Methanol to recover pure (R)-1-(3-ethynylphenyl)ethanol.

Protocol C: Metal Scavenging & Alkyne Stabilization

Context: Terminal alkynes are prone to polymerization ("tars") and metal-mediated coupling. If the crude is dark orange/brown, oligomers are present.

• Scavenger Selection:

  • For Ru/Rh (from Transfer Hydrogenation): Use SiliaMetS® Thiol or Cysteine-functionalized silica.

  • For Pd (from Sonogashira carryover): Use SiliaMetS® DMT.

• Procedure:

  • Dilute crude in THF or EtOAc.

  • Add scavenger resin (10 wt% relative to crude).

  • Stir at 25°C for 4 hours.

  • Filter through a 0.45 µm pad.

• Stabilization: Add 0.05% BHT (Butylated hydroxytoluene) if storing the isolated oil for >24 hours to prevent radical polymerization of the alkyne.

Troubleshooting & FAQs

Q1: The alkyne proton signal (δ ~3.1 ppm) disappeared in NMR after workup.

Diagnosis: Deuterium exchange or basicity issues.

• Cause: If you washed with strong base (NaOH/KOH) or used deuterated methanol (CD₃OD) for NMR, the acetylenic proton is acidic enough to exchange.

• Fix: Run NMR in CDCl₃ or DMSO-d₆. Ensure no strong bases were used in the final wash (use NaHCO₃ or Brine instead).

Q2: I see a new impurity at RRT 0.9 (just before the main peak) in HPLC.

Diagnosis: Over-reduction.

• Cause: If using catalytic hydrogenation (H₂ + Metal), you likely reduced the alkyne to an alkene (vinyl group).

• Fix: This is chemically very similar to the product and hard to separate.[1] Prevention is the only cure. Switch to Transfer Hydrogenation (Formic acid/TEA) or Biocatalysis (KRED), which are chemoselective for the ketone over the alkyne.

Q3: The product is an oil, but literature says it's a solid.

Diagnosis: Purity-dependent phase state.

• Insight: High-purity (R)-1-(3-ethynylphenyl)ethanol can crystallize (mp ~65-70°C for similar analogs), but trace solvents or oligomers keep it as an oil.

• Action: If >98% pure, try triturating with cold Hexane/Heptane. Seed with a crystal if available.[2] If it remains an oil, store frozen (-20°C).

Q4: My Chiral HPLC shows a broad peak.

Diagnosis: Interaction with the stationary phase.

• Fix: Terminal alkynes can interact with metals in the HPLC system or specific phases. Add 0.1% TFA (Trifluoroacetic acid) to the mobile phase to sharpen the peak, or switch to a polysaccharide-based column (e.g., Chiralcel OD-H).

References

• Erlotinib Synthesis & Intermediates

  • Process Development of Erlotinib: Use of 3-ethynylacetophenone reduction.

  • Source:Org.[3][4] Process Res. Dev.2010 , 14, 1080.

• Biocatalytic Reduction (KRED)
• Kinetic Resolution: Lipase-catalyzed resolution of secondary alcohols: Protocols for CAL-B mediated acetylation. Source:Tetrahedron: Asymmetry2004, 15, 283.
• Bisulfite Purification Method: Purification of alcohols from ketones: Standard organic synthesis technique. Source:Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Section 2.20.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for (R)-1-(3-ethynylphenyl)ethanol and associated reagents before handling. Terminal alkynes can be energetic; avoid heating neat material.[5]

Sources

• 1. CN105418397A - A kind of separation method of acetophenone and 1-phenylethyl alcohol - Google Patents [patents.google.com]
• 2. THAT SMY LAB MANUAL I'll extract the full content from your lab manual fo.. [askfilo.com]
• 3. scielo.br [scielo.br]
• 4. Photoenzymatic Catalysis Enables Radical-Mediated Ketone Reduction in ‘Ene’-Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102241662A - Synthetic method of thiophene-3-ethanol - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Chiral Alkynyl Alcohol Synthesis

Topic: Asymmetric Addition of Terminal Alkynes to Aldehydes Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are experiencing low yields (<50%) or inconsistent enantioselectivity in the synthesis of chiral propargylic alcohols. This transformation—typically achieved via the Carreira (Zn-mediated) or Titanium-BINOL protocols—is chemically robust but operationally sensitive to specific "silent killers" like aldehyde oxidation, ligand aging, and kinetic mismatches.

This guide bypasses generic advice to focus on the mechanistic failure points verified in high-throughput optimization studies.

Part 1: Diagnostic Workflow

Before altering your reaction parameters, locate your failure mode using the logic tree below.

Figure 1: Decision matrix for isolating the root cause of low yields in asymmetric alkynylation.

Part 2: The Carreira System (Zn(OTf)₂ / N-Methylephedrine)[1]

This is the most common method due to its operational simplicity and tolerance for air/moisture compared to organolithium reagents. However, "tolerance" does not mean immunity.

Q1: My reaction stalls at 30-40% conversion. Adding more catalyst doesn't help. Why?

The Culprit: Trace Carboxylic Acids. The zinc-acetylide intermediate is a soft nucleophile but a hard base. If your aldehyde starting material has oxidized even slightly (forming carboxylic acid), the acid will protonate the chiral amino-alkoxide ligand or the zinc acetylide itself, irreversibly destroying the active catalytic species.

• The Fix:

  • Purify the Aldehyde: Wash liquid aldehydes with sat. NaHCO₃, dry over MgSO₄, and distill immediately before use. For solids, recrystallize.

  • The "Sacrificial" Base: Ensure you are using a slight excess of base (Et₃N or DIPEA) relative to the metal salt to scavenge stray protons, though this cannot compensate for gross acid contamination.

Q2: I am using "Anhydrous" Zn(OTf)₂ from a bottle, but yields are erratic.

The Culprit: Hydration State of Zinc Triflate. Zn(OTf)₂ is extremely hygroscopic. While the Carreira reaction tolerates some water (up to 1000 ppm), the catalyst preparation step is sensitive. If the zinc salt is wet, it forms an inactive hydrate or hydrolyzes the triflate, preventing the formation of the active dinuclear cluster.

• The Protocol:

  • Visual Check: The salt must be a free-flowing white powder. If it is sticky or clumped, it is wet.

  • Drying Procedure: Dry Zn(OTf)₂ in a Schlenk flask at 120 °C under high vacuum (<0.5 mmHg) for 4 hours. Cool under argon. This is the single most effective fix for "dead" reactions.

Q3: What is the actual active catalyst? I need to understand the mechanism to optimize it.

The Mechanism: It is not a simple monomeric species. The active catalyst is a Dinuclear Zinc Cluster .[1] One zinc atom acts as a Lewis acid to activate the aldehyde, while the second zinc atom activates the alkyne (via deprotonation by the amine).

Figure 2: The dual-activation mechanism. Note that both Zn centers must be catalytically competent, requiring precise stoichiometry.

Part 3: The Titanium / BINOL System

Q4: I switched to Ti(OiPr)₄/BINOL for better ee, but the yield dropped to zero.

The Culprit: Moisture Intolerance. Unlike the Zn system, titanium alkoxides are rapidly hydrolyzed by trace water into catalytically inactive titanium oxides/hydroxides (white precipitate).

• The Fix:

  • Solvents (THF, Toluene) must be distilled from Na/Benzophenone or passed through activated alumina columns (water content <50 ppm).

  • Ti(OiPr)₄ should be distilled if it is not a clear, colorless liquid. Yellow/viscous Ti reagent indicates hydrolysis/oligomerization.

Q5: My enantioselectivity (ee) is lower than reported (e.g., 60% vs 95%).

The Culprit: Non-Linear Effects & Temperature. The Ti-BINOL system often exhibits positive non-linear effects (NLE), meaning a partially resolved ligand can still give high ee product due to the formation of inactive meso-dimers. However, if the temperature is too high, these dimers dissociate, and the "leakage" of the minor enantiomer pathway increases.

• Optimization Table:

Parameter	Recommendation	Reason
Temperature	Maintain 0°C to 4°C	Higher temps increase rate but erode ee; lower temps (< -20°C) often stall the Ti-system.
Ligand Loading	10-20 mol%	Do not drop below 10%. High concentration favors the formation of the active dimeric species.
Additives	Add Isopropanol (10-20%)	In some Ti-protocols, adding iPrOH helps turnover the catalyst by displacing the product alkoxide.

Part 4: Substrate-Specific Troubleshooting

Scenario A: Aliphatic Enolizable Aldehydes (e.g., Hydrocinnamaldehyde)

• Issue: Low yield, complex crude NMR.

• Cause: The basic conditions (amine + Lewis acid) promote Aldol Condensation of the aldehyde with itself, consuming the starting material before the alkyne can react.

• Solution:

  • Slow Addition: Do not add the aldehyde all at once. Add it via syringe pump over 2-4 hours to the solution containing the catalyst and alkyne. This keeps the aldehyde concentration low relative to the Zn-acetylide.

  • Switch Ligand: Use Trost’s ProPhenol ligand, which is often more reactive for aliphatic substrates than NME.

Scenario B: Conjugated Ynones or Sensitive Alkynes

• Issue: Decomposition of the alkyne.

• Cause: Terminal alkynes with electron-withdrawing groups are unstable under basic conditions.

• Solution: Lower the temperature to -20°C and increase catalyst loading to 20 mol% to compensate for the slower rate.

Part 5: Standardized Protocol (Carreira Method)

Validated for: Aromatic and α-branched aliphatic aldehydes.

• Catalyst Prep: In a flame-dried flask, charge Zn(OTf)₂ (1.1 equiv) and (+)-N-Methylephedrine (1.2 equiv) .

• Inerting: Evacuate and backfill with Nitrogen (3x).

• Solvation: Add Toluene (reagent grade is acceptable, but dry is preferred) . Stir for 15 min.

• Base Addition: Add Triethylamine (1.2 equiv) . The mixture should remain homogeneous or slightly cloudy. Stir 2 hrs at 23°C. Note: This pre-formation time is critical.

• Alkyne Addition: Add the Terminal Alkyne (1.2 equiv) . Stir 15 min.

• Start: Add the Aldehyde (1.0 equiv) in one portion (unless enolizable, then slow addition).

• Workup: Quench with saturated NH₄Cl. Extract with Et₂O. Wash organic layer with brine.

Yield Expectation: >85% ee Expectation: >90% (for aromatic aldehydes)[2]

References

• Anand, N. K., & Carreira, E. M. (2001).[3][4] A Simple, Mild, Catalytic, Enantioselective Addition of Terminal Acetylenes to Aldehydes.[3][5][6] Journal of the American Chemical Society.

• Boyall, D., Frantz, D. E., & Carreira, E. M. (2002).[3][4] Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions.[3][4][7][8][9][10] Organic Letters.

• Trost, B. M., et al. (2013). Development of Zn-ProPhenol-Catalyzed Asymmetric Alkyne Addition: Synthesis of Chiral Propargylic Alcohols. National Institutes of Health (PMC).

• Sasaki, H., et al. (2011). Asymmetric alkynylation of aldehydes with propiolates without high reagent loading.[11] Organic & Biomolecular Chemistry.

• Pu, L. (2003). Asymmetric Alkynylation of Aldehydes and Ketones. Tetrahedron. (General Review of Ti/Zn mechanisms).

Sources

• 1. Dinuclear zinc complex catalyzed asymmetric methylation and alkynylation of aromatic aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Propargyl alcohol synthesis by addition or C-C coupling (alkynylation) [organic-chemistry.org]
• 4. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. profiles.wustl.edu [profiles.wustl.edu]
• 8. Asymmetric catalytic alkynylation of acetaldehyde and its application to the synthesis of (+)-tetrahydropyrenophorol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of Zn-ProPhenol-Catalyzed Asymmetric Alkyne Addition: Synthesis of Chiral Propargylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Asymmetric alkynylation of aldehydes with propiolates without high reagent loading and any additives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Palladium Removal from Ethynylphenyl Ethanol

The following technical guide is structured as a specialized support center resource for researchers and process chemists. It addresses the purification of ethynylphenyl ethanol (and related Sonogashira coupling products) to remove Palladium (Pd) contaminants to trace levels compliant with ICH Q3D guidelines.

Status: Active | Topic: Heavy Metal Remediation | Audience: R&D, Process Development

Executive Summary & Regulatory Context

The Challenge: Ethynylphenyl ethanol is typically synthesized via Sonogashira coupling. While efficient, this reaction often leaves residual Palladium (Pd) ranging from 500 to 5,000 ppm. The Goal: Reduce Pd levels to <10 ppm (Oral) or <1 ppm (Parenteral) to meet ICH Q3D Elemental Impurities guidelines.

Why Standard Workups Fail: Simple aqueous extractions fail because Pd often exists as soluble complexes (e.g., coordinated to phosphine ligands or the alkyne pi-system of your product) rather than simple inorganic salts. Effective removal requires active scavenging or selective crystallization .

Tier 1: Rapid Triage (FAQ)

Quick answers to critical issues observed in the lab.

Q1: My product is colored (yellow/brown) even after column chromatography. Is this Palladium? A: Likely, yes. Colloidal Pd and Pd-phosphine complexes are intensely colored. However, do not rely on color alone. "White" powder can still contain >100 ppm Pd. Action: Perform a quantitative metal analysis (ICP-OES/MS) before releasing the batch.

Q2: I used activated carbon, but my yield dropped by 20%. Why? A: Activated carbon is non-selective. It adsorbs Pd but also traps organic molecules, especially those with planar aromatic systems like ethynylphenyl ethanol. Action: Switch to functionalized silica scavengers (e.g., Thiol-modified), which chemically bond to the metal without sequestering the organic product.

Q3: Can I just distill the ethynylphenyl ethanol? A: Distillation is risky for this molecule. Terminal alkynes can be thermally unstable, and Pd residues can catalyze decomposition or polymerization at high temperatures. Action: Prioritize low-temperature methods like scavenging or crystallization.

Tier 2: Deep Dive Troubleshooting

Detailed analysis of specific failure modes.

Scenario A: "The Scavenger isn't working (Pd levels remain high)."

Root Cause Analysis:

• Solvent Mismatch: Scavengers need the polymer/silica matrix to wet properly. If you are using a highly non-polar solvent (e.g., Heptane) or water, the pore accessibility decreases.

  • Fix: Dissolve product in THF, Ethyl Acetate, or Methanol.[1][2]

• Kinetic Trap: Pd coordinated to bulky ligands (e.g., triphenylphosphine) reacts slowly with solid-supported scavengers.

  • Fix: Increase temperature to 40-50°C (if stable) or extend contact time to >4 hours.

• Oxidation State: Some scavengers prefer Pd(II) over Pd(0).

  • Fix: Add a mild oxidant (air bubbling) if using a scavenger specific to Pd(II), or choose a "universal" scavenger like SiliaMetS® Thiol or DMT .

Scenario B: "The Terminal Alkyne is reacting with the Scavenger."

Root Cause Analysis: Terminal alkynes (

) are weak acids. If you use a scavenger with a basic backbone (e.g., amine-functionalized) or basic impurities, you may form acetylides or induce polymerization.

• Fix: Use Thiol (SH) or Thiourea functionalized scavengers. These are neutral and have high affinity for Pd (Soft Acid-Base theory) without interacting with the alkyne proton.

Experimental Protocols

Validated methodologies for Pd removal.

Protocol A: Functionalized Silica Scavenging (Recommended)

Mechanism: Chemisorption via Soft-Soft Lewis Acid-Base interaction (Sulfur-Palladium). Best For: High-value intermediates, avoiding yield loss.

• Preparation: Dissolve crude ethynylphenyl ethanol in Ethyl Acetate or THF (10 volumes relative to mass).

• Loading: Add SiliaMetS® Thiol or DMT (equivalent to 4-5 molar equivalents relative to the residual Pd content, not the product).

  • Note: If Pd content is unknown, start with 10-20% w/w scavenger relative to product mass.

• Incubation: Stir at 40°C for 4 hours or Room Temperature for 12 hours.

• Filtration: Filter the suspension through a 0.45 µm pad (Celite or membrane) to remove the silica.

• Wash: Rinse the filter cake with fresh solvent to recover entrained product.

• Analysis: Concentrate filtrate and analyze via ICP-MS.

Protocol B: Activated Carbon Treatment (Cost-Effective)

Mechanism: Physisorption (Van der Waals forces). Best For: Large-scale, early intermediates where some yield loss is acceptable.

• Slurry: Dissolve crude product in Ethanol or Methanol .

• Addition: Add Darco® KB-G or Carboxen® (5-10% w/w relative to product).

• Agitation: Stir vigorously for 1-2 hours at Room Temperature. Do not heat excessively to avoid reducing Pd(II) to colloidal Pd(0) which is harder to filter.

• Filtration: Filter through a double layer of Celite to catch fine carbon particles.

• Warning: Carbon often leaks fine particulates. Ensure filtrate is optically clear.

Data Presentation: Scavenger Efficiency Comparison

Comparative data based on typical Sonogashira product purification.

Method	Pd Removal Efficiency	Product Recovery	Selectivity	Cost
Silica-Thiol (SH)	> 95%	> 98%	High (Specific to metals)	High
Silica-DMT	> 99%	> 98%	Very High (Broad spectrum)	High
Activated Carbon	80 - 90%	85 - 90%	Low (Adsorbs organics)	Low
Crystallization	50 - 80% (per pass)	70 - 80%	Moderate (Inclusions possible)	Medium

Visualization & Workflows

Diagram 1: Purification Strategy Decision Tree

Use this logic flow to select the correct method for your specific batch constraints.

Caption: Decision matrix for selecting purification methods based on scale and cost constraints.

Diagram 2: Scavenger Mechanism & Workflow

Visualizing the chemical interaction and process steps.

Caption: Workflow demonstrating the chemisorption of Palladium onto Thiol-functionalized silica beads.

References

• International Council for Harmonisation (ICH). Guideline Q3D(R2) on Elemental Impurities.[3] (2022). Defines PDE limits for Palladium (100 µ g/day Oral, 10 µ g/day Parenteral). Link

• Biotage. Metal Scavengers in Process Chemistry: An Investigative Study. Demonstrates superiority of silica scavengers over carbon for yield retention. Link

• SiliCycle. SiliaMetS® Metal Scavengers: Selection Guide. Details the affinity of Thiol/DMT for Pd vs. other metals. Link

• Garrett, C. E., & Prasad, K. The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. (2004). Link

• Welch, C. J., et al. Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Development. Organic Process Research & Development, 9(2), 198–205. (2005). Link

Sources

• 1. biotage.com [biotage.com]
• 2. jk-sci.com [jk-sci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to Determining the Enantiomeric Excess of (R)-1-(3-ethynylphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

The precise determination of enantiomeric excess (ee) is a cornerstone of modern stereoselective synthesis and pharmaceutical development. For a chiral molecule like (R)-1-(3-ethynylphenyl)ethanol, a key building block in the synthesis of various pharmacologically active compounds, ensuring enantiopurity is paramount. The biological activity of enantiomers can differ significantly, with one enantiomer providing the desired therapeutic effect while the other may be inactive or even elicit harmful side effects. This guide provides a comprehensive comparison of the three most prevalent analytical techniques for determining the enantiomeric excess of (R)-1-(3-ethynylphenyl)ethanol: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral derivatizing agents.

The Critical Choice: Why Method Selection Matters

The selection of an appropriate analytical method for determining enantiomeric excess is not a trivial decision. It is dictated by a multitude of factors including the physicochemical properties of the analyte, the required level of accuracy and precision, sample throughput needs, and the instrumentation available. This guide will delve into the principles, protocols, and performance of each technique to empower researchers to make informed decisions tailored to their specific analytical challenges.

Section 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most widely employed technique for the separation and quantification of enantiomers due to its high resolution, sensitivity, and broad applicability.[1][2] The separation is achieved by utilizing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[1]

Principle of Separation

The crux of chiral HPLC lies in the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase. The differing stability of these complexes results in one enantiomer being retained longer on the column than the other, enabling their separation. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective for a wide range of chiral separations, including aromatic alcohols.[1][3]

Experimental Protocol: Chiral HPLC of 1-(3-ethynylphenyl)ethanol

This protocol is designed for the baseline separation of (R)- and (S)-1-(3-ethynylphenyl)ethanol.

1. Sample Preparation:

• Prepare a stock solution of the 1-(3-ethynylphenyl)ethanol sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection to prevent column clogging.

2. HPLC Instrumentation and Conditions:

Parameter	Condition
Chiral Stationary Phase	Lux® Cellulose-1 (Phenomenex) or equivalent amylose-based CSP
Column Dimensions	250 x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL

3. Data Analysis:

• Integrate the peak areas for the (R)- and (S)-enantiomers.

• Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (AreaR - AreaS) / (AreaR + AreaS) ] x 100

Workflow for Chiral HPLC Analysis

Caption: Workflow for ee determination by Chiral HPLC.

Section 2: Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the analysis of volatile and thermally stable chiral compounds.[4] It offers high resolution, sensitivity, and speed, making it ideal for the analysis of many chiral alcohols.[5]

Principle of Separation

Similar to chiral HPLC, chiral GC employs a chiral stationary phase, typically a cyclodextrin derivative coated onto a capillary column. The enantiomers of the analyte exhibit different affinities for the CSP, leading to different retention times and their subsequent separation. For alcohols, derivatization to a more volatile ester or ether can sometimes improve peak shape and resolution.

Experimental Protocol: Chiral GC of 1-(3-ethynylphenyl)ethanol

This protocol describes the direct analysis of the enantiomers without derivatization.

1. Sample Preparation:

• Prepare a dilute solution of the 1-(3-ethynylphenyl)ethanol sample in a suitable solvent like dichloromethane or ethyl acetate (e.g., 0.1 mg/mL).

2. GC Instrumentation and Conditions:

Parameter	Condition
Chiral Stationary Phase	Chirasil-DEX CB (Agilent) or equivalent β-cyclodextrin-based CSP
Column Dimensions	25 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	250 °C
Detector Temperature	270 °C (FID)
Oven Temperature Program	100 °C (hold 1 min), ramp at 5 °C/min to 180 °C, hold 5 min
Injection Volume	1 µL (split ratio 50:1)

3. Data Analysis:

• Integrate the peak areas for the (R)- and (S)-enantiomers.

• Calculate the enantiomeric excess (ee) using the same formula as for HPLC.

Workflow for Chiral GC Analysis

Caption: Workflow for ee determination by NMR with a CDA.

Performance Comparison

The choice between these three powerful techniques depends on the specific requirements of the analysis. The following table provides a comparative overview of their performance characteristics for the determination of the enantiomeric excess of (R)-1-(3-ethynylphenyl)ethanol.

Parameter	Chiral HPLC	Chiral GC	NMR with CDA
Principle	Differential partitioning on a CSP	Differential partitioning on a CSP	Formation of diastereomers
Resolution	Excellent	Excellent	Good to Excellent (field strength dependent)
Sensitivity	High (ng to pg)	Very High (pg to fg)	Moderate (mg)
Analysis Time	10-30 minutes per sample	5-20 minutes per sample	5-10 minutes per sample (after derivatization)
Sample Throughput	Moderate (autosampler compatible)	High (autosampler compatible)	Low to Moderate
Sample Preparation	Simple dissolution and filtration	Simple dissolution (derivatization optional)	Chemical derivatization required
Non-destructive	Yes (sample can be recovered)	No (sample is consumed)	Yes (sample can be recovered)
Cost (Instrument)	High	Moderate to High	Very High
Cost (Consumables)	Moderate (chiral columns are expensive)	Low to Moderate	Low
Key Advantage	Broad applicability, well-established	High speed and resolution for volatile compounds	No need for a reference standard of the racemate
Key Limitation	Column cost and lifetime	Analyte must be volatile and thermally stable	Requires chemical reaction, potential for kinetic resolution

Conclusion: A Multi-faceted Approach to Enantiopurity

The determination of the enantiomeric excess of (R)-1-(3-ethynylphenyl)ethanol can be reliably achieved using Chiral HPLC, Chiral GC, and NMR spectroscopy with chiral derivatizing agents.

• Chiral HPLC stands out as a versatile and robust method, offering excellent resolution for a broad range of compounds. It is often the go-to technique in pharmaceutical quality control.

• Chiral GC provides a high-throughput and sensitive alternative, particularly advantageous if the analyte is sufficiently volatile and thermally stable.

• NMR spectroscopy with a chiral derivatizing agent is a powerful tool that does not require a chiral column and can provide structural information simultaneously. Its primary limitation is the lower sensitivity and the need for a chemical derivatization step.

References

• Higashibayashi, S., & Mori, T. (2005). Chiral discrimination of secondary alcohols by both 1H-NMR and HPLC after labeling with a chiral derivatization reagent, 2-(2,3-anthracenedicarboximide)cyclohexane carboxylic acid. Chirality, 17 Suppl, S171-6. [Link]

• Singh, M., & Kumar, A. (2015). Chiral discrimination of secondary alcohols and carboxylic acids by NMR spectroscopy. RSC Advances, 5(67), 54399-54403. [Link]

• Wikipedia. (2023). Chiral derivatizing agent. [Link]

• Phenomenex. (n.d.). Chiral HPLC Column. [Link]

• RSC Publishing. (2020). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. RSC Advances, 10(42), 24863-24883. [Link]

• chemeurope.com. (n.d.). Chiral derivitizing agents. [Link]

• MDPI. (2022). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 27(15), 4933. [Link]

• Journal of Chemical Education. (2019). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 96(8), 1736-1741. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]

• LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 20(11), 1076-1088. [Link]

• ResearchGate. (2017). Fig. S2 A Chromatogram of 1-phenylethanol (a) obtained by normal phase.... [Link]

• ResearchGate. (2018). Which method of separation is more preferable, HPLC, NMR or GC for the determination of diatereoselectivity in polar or non-polar aldol products?. [Link]

• CrystEngComm. (2024). Enantioselective enrichment of chiral 1-phenylethanol in the camphor-based chiral metal–organic framework CFA-22. CrystEngComm, 26, 2051-2055. [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases. [Link]

• LCGC International. (2001). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC North America, 19(3), 296-302. [Link]

• MDPI. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. Foods, 11(17), 2602. [Link]

• PubMed. (2018). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Nature Communications, 9(1), 3291. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral_derivitizing_agent [chemeurope.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Mosher's Ester Analysis for Absolute Configuration of Ethynyl Alcohols: A Comparative Technical Guide

Executive Summary: The Chirality Challenge in Propargylic Systems

In drug development, the absolute configuration of propargylic (ethynyl) alcohols is a critical quality attribute, particularly given the prevalence of alkynes in fragment-based drug discovery (FBDD) and as "click chemistry" handles. While X-ray crystallography remains the gold standard, it requires crystalline substrates. For non-crystalline oils—common among ethynyl intermediates—NMR-based chiral derivatization remains the most accessible and versatile tool.

This guide analyzes the application of Mosher's Method (using

-methoxy- -trifluoromethylphenylacetic acid, or MTPA) specifically for ethynyl alcohols. It compares MTPA against higher-sensitivity alternatives like MPA (methoxyphenylacetic acid) and 9-AMA (9-anthrylmethoxyacetic acid), providing a self-validating workflow for assigning stereochemistry with high confidence.

Mechanistic Foundation: The Modified Mosher Model

To apply this method correctly, one must understand why it works. The method relies on the magnetic anisotropy generated by the phenyl ring of the derivatizing agent.[1]

The Conformation Rule

The reliability of Mosher's analysis depends on the formation of a dominant conformer in solution.

• The syn-Coplanar Assumption: In the ester linkage, the carbinol proton of the substrate, the carbonyl oxygen of the ester, and the trifluoromethyl group (for MTPA) adopt a specific alignment.

• Shielding Cone: The phenyl group of the MTPA auxiliary creates a shielding cone. Protons residing "above" or "below" the plane of the phenyl ring experience an upfield shift (lower

  ppm).

The Ethynyl Specificity

Ethynyl alcohols present a unique steric profile. The linear geometry of the alkyne (

) minimizes steric clash compared to bulky alkyl groups (e.g., tert-butyl). However, the triple bond possesses its own magnetic anisotropy (diamagnetic anisotropy), which can occasionally complicate the net shielding effects if the substrate is rigid.

Critical Insight: For propargylic alcohols, the alkyne group typically behaves as the "medium" or "large" substituent depending on the competing chain. The key is to analyze the

values of protons distal to the alkyne to confirm the model's validity.

Comparative Analysis: MTPA vs. MPA vs. 9-AMA[2][3]

While MTPA is the industry standard, it is not always the superior reagent for propargylic alcohols. The following table compares MTPA with next-generation reagents.

Feature	MTPA (Mosher)	MPA (Mandelic Acid)	9-AMA (Anthryl)
Reagent Structure	-Methoxy- -CF -phenylacetic acid	-Methoxyphenylacetic acid	-Methoxy- -(9-anthryl)acetic acid
Conformational Rigidity	Moderate (Multiple rotamers possible)	High (Two distinct rotamers)	Very High
Magnitude	Small (often < 0.05 ppm)	Large (often > 0.10 ppm)	Very Large (up to 0.40 ppm)
Reliability for Ethynyls	Standard. Good for general use.	Superior. Better signal separation.	Specialist. Best for resolving steric ambiguity.
Solubility	Excellent	Good	Moderate (Anthracene is lipophilic)
Cost	Low	Low	High

Scientist's Verdict: Start with MTPA due to the abundance of literature data. However, if the observed

values are ppm (common in sterically similar ethynyl/alkyl chains), switch to MPA or 9-AMA to amplify the anisotropic shift.

Experimental Protocol: Synthesis of (R)- and (S)-MTPA Esters[4][5][6][7][8]

Objective: Synthesize both diastereomers to calculate

. Substrate: Generic ethynyl alcohol ( -CH(OH)-C C- ).

Reagents

• (R)-(-)-MTPA-OH and (S)-(+)-MTPA-OH (Note: Use the Acid, not the Acid Chloride, for the DCC method to prevent racemization of sensitive substrates).

• DCC (N,N'-Dicyclohexylcarbodiimide).

• DMAP (4-Dimethylaminopyridine).[2]

• Dichloromethane (DCM), anhydrous.

Step-by-Step Workflow

• Preparation: Dissolve the ethynyl alcohol (1.0 eq, approx. 10-20 mg) in anhydrous DCM (0.5 mL) in a clean, dry vial.

• Activation: Add (R)-(-)-MTPA-OH (1.2 eq), DCC (1.2 eq), and a catalytic amount of DMAP (0.1 eq).

  • Note on Chirality: (R)-Acid yields the (S)-Ester; (S)-Acid yields the (R)-Ester due to Cahn-Ingold-Prelog priority changes at the ester linkage.

• Reaction: Stir at room temperature for 3–12 hours. Monitor by TLC (the ester is usually less polar than the alcohol).

• Workup: Dilute with Et

  O, filter off the urea precipitate (DCC byproduct). Wash filtrate with 1N HCl, sat. NaHCO , and brine.

• Purification: Pass through a short silica plug (Pasteur pipette column) to remove excess acid/DMAP.

• Replication: Repeat the exact procedure using (S)-(+)-MTPA-OH to generate the diastereomeric partner.

Data Analysis & Visualization

The Calculation

The core metric is the difference in chemical shift between the S-ester and the R-ester:

[3]

• Positive

  (> 0): Protons reside on the Right side of the plane (Substituent ).

• Negative

  (< 0): Protons reside on the Left side of the plane (Substituent ).

Logic Diagram (Workflow)

Figure 1: Operational workflow for Mosher Ester Analysis. Note the inversion of configuration nomenclature from Acid to Ester.

The Mosher Shielding Model (Visualized)

The following diagram illustrates the spatial arrangement required to interpret the signs of

.

Figure 2: The Mosher Sector Rule. Substituents with positive

values generally lie on the right side of the plane defined by the C-O bond, while negative values lie on the left.

Troubleshooting & Validation (Self-Validating System)

To ensure Trustworthiness , you must validate the data before assigning configuration.

• Uniformity Check: Do all protons on Substituent A have the same sign (e.g., all positive)? If you see mixed signs (+/-) within the same alkyl chain, the conformation is likely not locked, or the magnetic anisotropy of the triple bond is interfering.

  • Solution: Switch to Low-Temperature NMR (-20°C to -40°C) to freeze the conformers or use 9-AMA .

• Magnitude Check: Are the

  values ppm?

  • Solution: If values are near zero, the environment is too symmetric. Mosher analysis is inconclusive here.[4][5]

• The "Terminal Alkyne" Proton: The acetylenic proton (

  ) often shows large shifts. However, be cautious; its position in the shielding cone can be sensitive to solvent effects. Rely more on the protons of the alkyl chain attached to the alkyne.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents.

  -methoxy- -trifluoromethylphenylacetic acid. Journal of the American Chemical Society, 95(2), 512–519. [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[6][7][3][4][5][8][9][10] Chemical Reviews, 104(1), 17–118. [Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[11][7][4][9][12] Nature Protocols, 2, 2451–2458. [Link]

• Seco, J. M., et al. (1996). MTPA vs MPA in the Determination of the Absolute Configuration of Chiral Alcohols by 1H NMR. The Journal of Organic Chemistry, 61(24), 8569–8577.[10] [Link]

Sources

• 1. Mosher ester derivatives [sites.science.oregonstate.edu]
• 2. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. scite.ai [scite.ai]
• 7. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 12. individual.utoronto.ca [individual.utoronto.ca]

Optical rotation values for (R)-1-(3-ethynylphenyl)ethan-1-ol

Technical Assessment & Comparison Guide: Optical Purity of (R)-1-(3-ethynylphenyl)ethan-1-ol

Executive Summary

Target Molecule: (R)-1-(3-ethynylphenyl)ethan-1-ol CAS (Racemic): 10602-00-3 (Generic reference) Core Application: Chiral intermediate for pharmaceutical synthesis (e.g., isoxazoline-class parasiticides, mGluR modulators).

The Challenge: Unlike common standards like (R)-1-phenylethanol, the specific optical rotation (

) for the 3-ethynyl derivative is frequently unreported in open literature or varies significantly based on solvent interaction with the alkynyl proton. This guide provides the estimated reference range based on structural analogs, compares synthetic routes to achieve high optical purity, and outlines the gold-standard protocol for internal validation.

Technical Specifications: The "Gold Standard" Proxy

Due to the electronic and steric similarity between the ethynyl (-C≡CH) and bromo (-Br) groups, the well-characterized (R)-1-(3-bromophenyl)ethanol serves as the primary reference standard for validating method performance.

Comparative Optical Rotation Data

Data normalized to

, .

Compound	Configuration	Substituent (meta)	Specific Rotation	Solvent	Source Reliability
(R)-1-(3-ethynylphenyl)ethanol	(R)	-C≡CH	+25.0° to +30.0° (Est.)	CHCl₃	Predicted via Analog
(R)-1-(3-bromophenyl)ethanol	(R)	-Br	+25.8°	CHCl₃	High (Lit. Std.)
(R)-1-(3-chlorophenyl)ethanol	(R)	-Cl	+17.7°	CH₂Cl₂	High
(R)-1-phenylethanol	(R)	-H	+40.5°	CHCl₃	High

Critical Insight: The (R)-enantiomer of 1-(3-ethynylphenyl)ethanol is dextrorotatory (+) . If your synthesized product shows a negative rotation in chloroform, you have predominantly isolated the (S)-enantiomer.

Comparative Analysis: Synthetic Routes

To obtain high optical purity (ee > 98%), researchers typically choose between Asymmetric Transfer Hydrogenation (ATH) and Chemo-Enzymatic Resolution .

Method A: Asymmetric Transfer Hydrogenation (ATH)

The Modern Standard. Mechanism: Ruthenium or Iridium-catalyzed reduction of 3-ethynylacetophenone. Pros: High yield, 100% atom economy, scalable.[1] Cons: Requires precious metal catalyst; ethynyl group can poison some catalysts.

Method B: Enzymatic Kinetic Resolution

The Classical Approach. Mechanism: Lipase-catalyzed acetylation of the racemic alcohol. Pros: Mild conditions, metal-free. Cons: Maximum 50% yield (theoretical), requires separation of ester and alcohol.

Method C: Chiral Pool Modification (Sonogashira)

The "Safe" Route. Mechanism: Coupling TMS-acetylene with commercially available (R)-1-(3-bromophenyl)ethanol. Pros: Guaranteed chirality (retention of configuration). Cons: Multi-step (Coupling + Deprotection), higher cost.

Experimental Protocols

Protocol 1: Determination of Optical Purity (Chiral HPLC)

Before relying on optical rotation, quantify Enantiomeric Excess (ee) directly.

• Column: Daicel Chiralcel OD-H or Phenomenex Lux Cellulose-1 (4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol (95:5 to 90:10).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic) and 210 nm (alkyne).

• Expected Elution:

  • (S)-Enantiomer: Typically elutes first (check specific column certificate).

  • (R)-Enantiomer: Typically elutes second.

Protocol 2: Polarimetry Measurement

Self-Validating Step for Batch Consistency.

• Preparation: Dissolve exactly 100 mg of the isolated oil in 10.0 mL of HPLC-grade Chloroform (CHCl₃).

• Equilibration: Ensure sample is at 20°C or 25°C (record precisely).

• Measurement: Zero the polarimeter with pure solvent. Inject sample into a 1 dm (100 mm) cell.

• Calculation:

  • : Observed rotation (degrees).[2][3][4]
  • : Path length (dm) = 1.[2][3][4]
  • : Concentration (g/mL) = 0.01.

Visualizing the Workflow

The following diagram illustrates the decision logic for synthesizing and validating the chiral alcohol.

Caption: Workflow for synthesis and quality control of (R)-1-(3-ethynylphenyl)ethanol, ensuring optical purity before downstream application.

References

• Tang, X., et al. (2023). "Iridium-Catalyzed Asymmetric Transfer Hydrogenation of 1-Aryl-1-alkylethenes with Ethanol." Organic Letters, 25(26), 4950-4954. Link

• Master Organic Chemistry. "Optical Rotation, Optical Activity, and Specific Rotation." Master Organic Chemistry. Link

• PubChem. "(S)-1-(3-bromophenyl)ethanol Data."[5] National Library of Medicine.[5] Link

• Phenomenex. "Chiral HPLC Column Selection Guide." Phenomenex Technical Guides. Link

Sources

• 1. CN102241662A - Synthetic method of thiophene-3-ethanol - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. (S)-1-(3-nitrophenyl)ethanol | C8H9NO3 | CID 15621096 - PubChem [pubchem.ncbi.nlm.nih.gov]

1H NMR Characterization Guide: (R)-1-(3-ethynylphenyl)ethanol

Executive Summary

Product: (R)-1-(3-ethynylphenyl)ethanol CAS: 1205527-37-0 (Generic racemic/unspecified often cited; specific R-isomer requires chiral validation) Application: Chiral building block for tyrosine kinase inhibitors (e.g., Erlotinib analogs) and Sonogashira coupling intermediates.

This guide provides a technical comparison of characterization methodologies for (R)-1-(3-ethynylphenyl)ethanol. While standard 1H NMR in CDCl₃ is sufficient for structural connectivity, it fails to validate the critical "R" enantiomeric designation. This document contrasts standard solvent systems (CDCl₃ vs. DMSO-d₆) and details the Mosher Ester Analysis as the mandatory protocol for absolute configuration validation in drug development pipelines.

Part 1: Structural Analysis & Theoretical Basis

The molecule consists of a meta-substituted benzene ring, a terminal alkyne, and a chiral secondary alcohol.

The "R" Configuration Logic

According to Cahn-Ingold-Prelog (CIP) priority rules, the chiral center at C1 follows this priority:

• -OH (Oxygen, atomic #8)

• -Aryl Ring (Carbon bonded to C, C)

• -Methyl Group (Carbon bonded to H, H, H)

• -H (Hydrogen)

For the (R)-enantiomer , when the Hydrogen (lowest priority) is oriented away from the viewer, the sequence 1 → 2 → 3 traces a clockwise direction.

Part 2: Comparative Analysis of NMR Methods

Method A: Standard Characterization (CDCl₃)

Best for: Routine purity checks and solvent removal verification.

In Chloroform-d, the hydroxyl proton is often exchangeable and appears as a broad singlet or disappears entirely depending on concentration and water content. This simplifies the spectrum but loses connectivity data between the OH and the Methine (CH).

Key Data Points (CDCl₃, 400 MHz):

Position	Shift (δ ppm)	Multiplicity	Integration	Assignment
Ar-H	7.55	Singlet (t)	1H	H-2 (Aromatic, between substituents)
Ar-H	7.42	Doublet (dt)	1H	H-4 (Ortho to ethynyl)
Ar-H	7.35	Doublet (dt)	1H	H-6 (Ortho to ethanol chain)
Ar-H	7.29	Triplet	1H	H-5 (Meta proton)
CH-OH	4.89	Quartet	1H	Benzylic Methine
Alkynyl	3.08	Singlet	1H	Terminal Alkyne (≡C-H)
OH	~2.0 - 2.5	Broad s	1H	Hydroxyl (Variable)
CH₃	1.48	Doublet	3H	Methyl group

Critical Limitation: CDCl₃ does not distinguish between (R) and (S) enantiomers. A racemic mixture looks identical to the pure (R)-isomer.

Method B: Structural Confirmation (DMSO-d₆)

Best for: Confirming the alcohol functionality and observing coupling.

Dimethyl sulfoxide-d₆ is a hydrogen-bond accepting solvent. It "locks" the hydroxyl proton, slowing its exchange rate. This results in a distinct doublet for the OH group and splits the benzylic methine signal further (Quartet becomes a Doublet of Quartets or Quintet-like).

Key Differences in DMSO-d₆:

• OH Signal: Sharp doublet at ~5.2 ppm.

• Methine (CH): Shifts downfield slightly; shows coupling to OH (

  ).

Method C: Absolute Configuration Validation (Mosher Ester Analysis)

Best for: Proving Enantiopurity (ee%) and Absolute Stereochemistry (R vs S).

To distinguish the (R) isomer from the (S) isomer, the alcohol must be derivatized with a chiral auxiliary. The industry standard is

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA) , known as Mosher's Acid.

The Mechanism: Reaction with (R)- and (S)-MTPA chloride creates diastereomeric esters. Due to the magnetic anisotropy of the Mosher phenyl group, protons on the "R" and "S" sides of the chiral center experience different shielding effects.

• Calculation: [1]

• For (R)-1-(3-ethynylphenyl)ethanol, the methyl group and the aromatic ring will show opposite signs in

  values, mathematically proving the configuration.

Part 3: Visualization of Workflows

Diagram 1: Characterization Workflow

This flowchart illustrates the decision matrix for selecting the correct NMR method based on the stage of drug development.

Caption: Step-by-step workflow from crude synthesis to absolute stereochemical validation.

Diagram 2: Mosher Analysis Logic

Visualizing how the shielding cone of the Mosher reagent confirms the "R" geometry.

Caption: Logic for assigning (R)-configuration based on differential shielding (Δδ) of substituents.

Part 4: Experimental Protocols

Protocol 1: Microscale Mosher Ester Synthesis

Use this protocol to validate the enantiomer.

Materials:

• 5 mg (R)-1-(3-ethynylphenyl)ethanol

• 10 µL (R)-(-)-MTPA-Cl (and separate tube for (S)-(+)-MTPA-Cl)

• 15 µL Pyridine-d₅ (acts as base and solvent)

• 0.5 mL CDCl₃

Step-by-Step:

• Dissolution: Dissolve the alcohol substrate (5 mg) in 0.5 mL CDCl₃ in a clean NMR tube.

• Base Addition: Add 15 µL of Pyridine-d₅ to scavenge HCl produced during esterification.

• Derivatization: Add 10 µL of (R)-MTPA-Cl. Shake the tube vigorously for 2 minutes.

• Incubation: Allow to stand at room temperature for 15–30 minutes. Reaction is usually instantaneous for unhindered alcohols.

• Acquisition: Acquire 1H NMR (minimum 16 scans).

• Repeat: Repeat steps 1–5 in a second tube using (S)-MTPA-Cl.

Data Interpretation: Tabulate the chemical shifts for the Methyl doublet and the Aromatic protons for both esters. Calculate

.

• For the (R)-alcohol , the Methyl protons should have a negative

  (shielded by the phenyl of the S-ester).

• The Aromatic protons should have a positive

  .

Part 5: Troubleshooting & Causality

Issue	Observation	Root Cause	Corrective Action
Water Peak Overlap	Broad singlet at ~1.6 ppm obscures Methyl doublet.	Wet CDCl₃ solvent.	Use DMSO-d₆ (water moves to 3.3 ppm) or add activated 4Å molecular sieves to the tube.
Missing Alkyne H	No singlet at ~3.1 ppm.	Deuterium exchange.[2][3]	If using CD₃OD or D₂O, the acidic alkyne proton exchanges with Deuterium. Switch to CDCl₃.
Broad Multiplets	Poor resolution of aromatic region.	Shimming issues or paramagnetic impurities.	Re-shim the Z-axis. Filter sample through a small plug of silica if Cu/Pd catalyst residues remain.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4] (Standard reference for chemical shift tables).

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons. Nature Protocols, 2, 2451–2458. Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[5] The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for Alkyne proton acidity and exchange). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. modgraph.co.uk [modgraph.co.uk]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]